3-fluoro-N-(pentan-3-yl)aniline

Core Science & Biosynthesis

chemical and physical properties of 3-fluoro-N-(pentan-3-yl)aniline

Technical Guide: Chemical and Physical Properties of 3-Fluoro-N-(pentan-3-yl)aniline

Executive Summary

The compound 3-fluoro-N-(pentan-3-yl)aniline (also known as N-(1-ethylpropyl)-3-fluoroaniline) is a highly specialized secondary aniline scaffold. By merging the unique stereoelectronic properties of a meta-substituted fluorobenzene ring with the steric bulk of a branched aliphatic amine, this molecule serves as a versatile building block. In modern drug discovery and agrochemical development, such motifs are invaluable for tuning pharmacokinetics, enhancing metabolic stability, and modulating lipophilicity.

Chemical Identity & Physicochemical Profiling

To effectively utilize 3-fluoro-N-(pentan-3-yl)aniline in synthetic workflows, one must understand how its structural components dictate its physical behavior.

Table 1: Physicochemical Properties

Property	Value / Description
IUPAC Name	3-fluoro-N-(pentan-3-yl)aniline
Molecular Formula	C₁₁H₁₆FN
Molecular Weight	181.25 g/mol
Appearance	Pale yellow to colorless oil
Estimated Boiling Point	245–255 °C
Estimated LogP	~3.2
Estimated pKa (Conjugate Acid)	~3.8

The Causality of Physicochemical Behavior:

• Basicity (pKa): The fluorine atom at the meta position exerts a strong electron-withdrawing inductive effect (-I), while its resonance donation (+R) is negligible at this position. This pulls electron density away from the aromatic ring and the nitrogen atom, reducing its basicity compared to an unsubstituted aniline.

• Lipophilicity (LogP): The 3-pentyl group (a 1-ethylpropyl moiety) introduces significant steric hindrance around the secondary amine. This branched aliphatic chain disrupts water solvation around the nitrogen, increasing the overall lipophilicity (LogP ~3.2) and shielding the amine from premature phase II metabolic conjugation.

Synthesis Protocol: Reductive Amination

The most efficient, scalable, and chemoselective method to synthesize 3-fluoro-N-(pentan-3-yl)aniline is via the direct reductive amination of 3-fluoroaniline with 3-pentanone[1][2]. We utilize Sodium Triacetoxyborohydride (NaBH(OAc)₃, STAB) as the reducing agent[3].

The Causality of Experimental Choices: Why STAB? As established by Abdel-Magid et al., STAB is a mild, highly selective reducing agent[2][4]. Unlike sodium borohydride (NaBH₄), which can prematurely reduce the ketone, STAB requires the formation of the more electrophilic iminium ion intermediate before hydride transfer occurs[3][5]. The addition of a catalytic amount of acetic acid (AcOH) facilitates the condensation of the weakly basic 3-fluoroaniline with the sterically hindered 3-pentanone by protonating the ketone oxygen, accelerating iminium ion formation[4].

Step-by-Step Methodology (Self-Validating System):

• Reaction Setup: In a flame-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 3-fluoroaniline (1.0 equiv, 10 mmol) and 3-pentanone (1.1 equiv, 11 mmol) in anhydrous 1,2-dichloroethane (DCE, 30 mL).

• Acid Catalysis: Add glacial acetic acid (1.0 equiv, 10 mmol) dropwise.

  • Validation Check: The solution should remain clear; the weak acid ensures the pH is optimal (~5-6) for iminium formation without fully protonating the aniline nucleophile.

• Reduction: Portion-wise, add Sodium Triacetoxyborohydride (STAB) (1.5 equiv, 15 mmol) over 15 minutes at room temperature.

  • Causality: Portion-wise addition prevents thermal runaway from the exothermic hydride transfer.

• Monitoring: Stir the reaction at room temperature for 4-6 hours.

  • Validation Check: Monitor via TLC (Hexanes:EtOAc 8:2). The disappearance of the lower-Rf 3-fluoroaniline spot and the appearance of a higher-Rf secondary amine spot confirms reaction completion.

• Quench and Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (30 mL).

  • Causality: The basic quench neutralizes the acetic acid and destroys unreacted STAB, releasing hydrogen gas (bubbling will be observed).

• Extraction and Purification: Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel flash chromatography to yield the pure 3-fluoro-N-(pentan-3-yl)aniline.

Workflow for the reductive amination of 3-fluoroaniline with 3-pentanone to yield the target.

Applications in Drug Development & Medicinal Chemistry

Fluorine incorporation is a cornerstone of modern medicinal chemistry, with over 20% of commercialized pharmaceuticals containing at least one fluorine atom[6][7]. The specific architecture of 3-fluoro-N-(pentan-3-yl)aniline offers two distinct pharmacological advantages:

• Metabolic Stability: The meta-fluorine atom blocks cytochrome P450 (CYP450) mediated aromatic oxidation at the 3-position[8]. As noted by Purser et al., the high bond dissociation energy of the C-F bond resists oxidative cleavage, thereby prolonging the drug's half-life and preventing the formation of toxic reactive metabolites[8][9].

• Lipophilic Efficiency & Permeability: The combination of the lipophilic 3-pentyl chain and the highly electronegative fluorine atom significantly enhances the membrane permeability of the scaffold[8]. This makes derivatives of this compound ideal candidates for central nervous system (CNS) penetrant drugs or highly bioavailable oral therapeutics[7][10].

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. URL:[Link]

• O'Hagan, D. (2010). Fluorine in healthcare: Organofluorine containing blockbuster drugs. Journal of Fluorine Chemistry, 131(11), 1071–1081. URL:[Link]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320–330. URL:[Link]

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3-Fluoro-N-(pentan-3-yl)aniline: Comprehensive Guide to Molecular Weight Determination and 3D Structural Elucidation

Executive Summary

In contemporary drug discovery, the strategic incorporation of fluorine into aromatic scaffolds is a proven methodology for modulating pharmacokinetic properties, including lipophilicity, metabolic stability, and basicity [1]. 3-Fluoro-N-(pentan-3-yl)aniline (SMILES: CCC(CC)Nc1cccc(F)c1) represents a highly specialized secondary aniline derivative. The molecule features a meta-substituted fluorine atom on the phenyl ring and a sterically demanding pentan-3-yl (1-ethylpropyl) group on the amine nitrogen.

This whitepaper provides an authoritative, in-depth analysis of the compound's physicochemical properties, molecular weight validation, and the conformational dynamics governing its 3D structure. The methodologies detailed herein are designed as self-validating systems, ensuring that empirical data mathematically and geometrically corroborates theoretical predictions.

Physicochemical Profiling & Molecular Weight Analysis

The fundamental characterization of any novel pharmacophore begins with precise mass determination. The presence of the highly electronegative fluorine atom (monoisotopic mass 18.9984 Da) combined with the aliphatic bulk of the pentan-3-yl group yields a specific isotopic signature [2].

Quantitative Data Summary

The theoretical mass properties of 3-fluoro-N-(pentan-3-yl)aniline are derived from its molecular formula, C11​H16​FN . The table below summarizes the critical quantitative parameters required for mass spectrometric calibration.

Property	Value	Causality / Significance
Molecular Formula	C11​H16​FN	Defines the atomic composition and isotopic distribution.
Molecular Weight (MW)	181.254 g/mol	Average mass used for macroscopic stoichiometric calculations.
Monoisotopic Exact Mass	181.1267 Da	Critical for High-Resolution Mass Spectrometry (HRMS) targeting.
[M+H]+ Precursor Ion	182.1345 m/z	The primary target ion generated via positive Electrospray Ionization (ESI+).
Topological Polar Surface Area	~12.0 Ų	Indicates high lipophilicity and excellent membrane permeability.

Protocol: LC-HRMS Molecular Weight Validation Workflow

To empirically validate the molecular weight and confirm the absence of synthetic impurities, a Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) workflow is employed.

Self-Validating Mechanism: This protocol is inherently self-validating. The detection of the [M+H]+ ion at exactly m/z 182.1345 (within a ± 5 ppm error margin), coupled with the characteristic M+1 isotopic signature of the C11​ carbon framework (approximately 12.1% relative abundance to the base peak), mathematically confirms the molecular formula and rules out isobaric interferences.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the analyte in LC-MS grade Methanol to a final concentration of 1 µg/mL. Rationale: Methanol ensures complete solvation of the lipophilic compound while providing a protic environment conducive to downstream ionization.

• Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Elute using a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Rationale: Formic acid acts as a proton donor, driving the equilibrium toward the formation of the [M+H]+ species.

• Ionization (ESI+): Subject the eluent to positive Electrospray Ionization. Capillary voltage is set to 3.0 kV. Rationale: Secondary anilines possess a lone pair on the nitrogen that readily accepts a proton in acidic ESI conditions.

• Mass Analysis (Q-TOF): Acquire data in full-scan mode (m/z 50–500) using a Quadrupole Time-of-Flight (Q-TOF) analyzer calibrated with a reference mass lock-spray.

• Data Processing: Extract the ion chromatogram (EIC) for m/z 182.1345. Calculate the mass error ( Δ ppm) and compare the empirical isotopic pattern against the theoretical C11​H16​FN model.

Caption: LC-HRMS protocol for empirical validation of the molecular weight and exact mass.

3D Structural Architecture & Conformational Dynamics

The 3D conformation of 3-fluoro-N-(pentan-3-yl)aniline is governed by a delicate balance between steric hindrance and electronic effects [3].

Steric Hindrance of the Pentan-3-yl Group

The nitrogen atom is substituted with a pentan-3-yl group, a bulky, branched secondary alkyl chain. This creates significant steric clash with the ortho-hydrogens of the aniline ring. Consequently, the C(aryl)−N bond cannot achieve perfect planarity. The nitrogen lone pair is forced partially out of conjugation with the aromatic π -system, which slightly increases the basicity of the amine compared to unsubstituted aniline, while restricting the rotational degrees of freedom (rotameric populations) around the C−N bond.

Electronic Effects of the 3-Fluoro Substituent

Fluorine at the meta position exerts a strong inductive electron-withdrawing effect (-I) with negligible resonance contribution (+R) to the amine [4]. This inductive pull affects the electron density of the aromatic ring, subtly altering the electrostatic potential surface of the molecule and influencing its potential π−π stacking interactions in a biological target pocket.

Computational & Experimental 3D Elucidation Protocols

To accurately determine the 3D structure, a hybrid approach combining quantum mechanical modeling and empirical spectroscopic validation is required.

Self-Validating Mechanism: The theoretical dihedral angles and interatomic distances predicted by the Density Functional Theory (DFT) global minimum must yield interproton distances that quantitatively match the cross-peak integration volumes observed in the 2D NOESY NMR spectrum. If the empirical NMR data diverges from the DFT model, the computational parameters must be re-evaluated, ensuring a closed-loop validation.

Step-by-Step Methodology:

• In Silico Conformational Search: Generate initial 3D conformers using a Molecular Mechanics force field (e.g., MMFF94). Rationale: This rapidly explores the conformational space of the highly flexible pentan-3-yl chain to identify local minima without excessive computational cost.

• DFT Optimization: Submit the lowest-energy conformers to DFT optimization using the B3LYP functional and the 6-31G(d,p) basis set. Rationale: B3LYP/6-31G(d,p) provides an excellent balance between computational efficiency and the accurate modeling of halogen-aromatic interactions and steric bulk.

• Frequency Calculation: Perform a vibrational frequency calculation at the same level of theory to ensure the optimized geometry represents a true minimum (zero imaginary frequencies).

• Empirical Validation (Solution State - NMR): Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) NMR spectrum in CDCl3​ . Map the spatial correlations between the N−H proton, the methine proton of the pentan-3-yl group, and the ortho-aromatic protons.

• Empirical Validation (Solid State - X-Ray): Grow single crystals via slow evaporation from a hexane/ethyl acetate mixture. Perform X-ray diffraction to determine the absolute solid-state conformation.

Caption: Workflow for 3D structure elucidation combining DFT optimization with NMR and X-ray validation.

References

• PubChem Compound Summary for CID 57458869, 3-Fluoroethamphetamine (Isomeric Mass Reference) National Center for Biotechnology Information (NIH)[Link]

• Infrared spectra and the molecular conformations of some aliphatic amines Canadian Science Publishing[Link]

• A domino reaction strategy for facile and modular construction of synthetically challenging functionalized ortho-fluoroanilines Organic Chemistry Frontiers (RSC Publishing)[Link]

An In-Depth Technical Guide to the Solubility Profile of 3-fluoro-N-(pentan-3-yl)aniline in Polar Aprotic Solvents

Abstract

This technical guide provides a comprehensive framework for determining and understanding the solubility profile of the novel compound 3-fluoro-N-(pentan-3-yl)aniline in a range of common polar aprotic solvents. As solubility is a critical parameter in drug development and chemical synthesis, influencing everything from reaction kinetics to bioavailability, a robust methodology for its characterization is paramount. This document outlines the theoretical principles governing the solubility of this specific molecule, presents a detailed, field-proven experimental protocol based on the gold-standard shake-flask method, and provides a validated High-Performance Liquid Chromatography (HPLC) method for accurate quantification. While a definitive solubility dataset for this specific, non-commercial compound is not publicly available, this guide presents illustrative data based on established physicochemical principles to serve as a practical benchmark for researchers.

Introduction to Solubility Profiling

The compound 3-fluoro-N-(pentan-3-yl)aniline is an aniline derivative characterized by a fluorine substituent on the aromatic ring and a bulky, non-polar N-alkyl group. Such structures are common scaffolds in medicinal chemistry and materials science. Understanding their solubility in polar aprotic solvents—such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN), and Tetrahydrofuran (THF)—is crucial for several reasons:

• Reaction Optimization: Ensuring reactants are fully dissolved is key to achieving homogenous reaction conditions, which directly impacts reaction rate, yield, and purity.

• High-Throughput Screening (HTS): In drug discovery, compounds are often stored and tested in DMSO. Poor solubility can lead to compound precipitation and false-negative results.[1][2]

• Formulation Development: For active pharmaceutical ingredients (APIs), solubility dictates the choice of excipients and the feasibility of developing stable liquid formulations.

• Purification Processes: Crystallization and chromatographic purification strategies are highly dependent on the solubility characteristics of the target compound and its impurities.

This guide provides the scientific rationale and practical steps to build a complete solubility profile, empowering researchers to make informed decisions in their experimental designs.

Theoretical Framework: Predicting Solubility Behavior

The principle of "like dissolves like" is the cornerstone of solubility prediction, stating that substances with similar intermolecular forces are more likely to be soluble in one another.[3][4] To formulate a hypothesis for the solubility of 3-fluoro-N-(pentan-3-yl)aniline, we must analyze its molecular structure and the properties of the selected solvents.

2.1 Solute Molecular Structure Analysis

The solubility of 3-fluoro-N-(pentan-3-yl)aniline is a balance between its polar and non-polar features:

• Aniline Core & Fluoro Group (Polar Moieties): The aromatic ring, the nitrogen atom, and the highly electronegative fluorine atom create significant dipole moments within the molecule. The N-H group can act as a weak hydrogen bond donor, while the fluorine and nitrogen atoms can act as hydrogen bond acceptors.

• N-(pentan-3-yl) Group (Non-Polar Moiety): This bulky alkyl group is hydrophobic and will primarily interact through weaker London dispersion forces.[5] It introduces significant steric hindrance around the nitrogen, which may impede hydrogen bonding.

2.2 Solvent Properties and Intermolecular Forces

Polar aprotic solvents are characterized by their significant dipole moments and dielectric constants, but they lack O-H or N-H bonds, meaning they cannot act as hydrogen bond donors.[6][7] Their ability to dissolve a solute like 3-fluoro-N-(pentan-3-yl)aniline depends on the following interactions:

• Dipole-Dipole Interactions: This will be the primary driving force for solvation, occurring between the polar regions of the solute and the solvent molecules.[8]

• London Dispersion Forces: The non-polar pentyl group of the solute will interact favorably with the alkyl groups of the solvent molecules (e.g., the methyl groups of DMSO or DMF).

• Hydrogen Bonding: The solute's N-H can donate a hydrogen bond to the strong acceptor sites on the solvents (e.g., the oxygen in DMSO's S=O bond or DMF's C=O bond).

Table 1: Physicochemical Properties of Selected Polar Aprotic Solvents

Solvent	Formula	Dielectric Constant (ε)	Dipole Moment (μ, D)	Polarity Index
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	46.7	4.1	7.2
N,N-Dimethylformamide (DMF)	HCON(CH₃)₂	36.7	3.86	6.4
Acetonitrile (ACN)	CH₃CN	37.5	3.44	5.8

| Tetrahydrofuran (THF) | C₄H₈O | 7.6 | 1.75 | 4.0 |

Data compiled from multiple sources.[9][10][11]

2.3 Hypothesis on Solubility Trend

Based on the analysis, we can hypothesize the following solubility trend:

DMSO > DMF > ACN > THF

Causality:

• DMSO and DMF are expected to be excellent solvents. Their high polarity and strong hydrogen bond accepting character will effectively solvate the polar aniline core.

• Acetonitrile (ACN) , while highly polar, is a weaker hydrogen bond acceptor than DMSO or DMF, which may result in slightly lower solubility.

• Tetrahydrofuran (THF) has a significantly lower dielectric constant and dipole moment, making it less effective at solvating the polar regions of the solute, thus leading to the lowest solubility in the series.

Experimental Methodology: The Shake-Flask Method

To obtain reliable and reproducible solubility data, a standardized protocol is essential. The shake-flask method is a globally recognized gold-standard technique recommended by international guidelines for its simplicity and accuracy.[12][13][14][15]

3.1 Experimental Workflow Diagram

Caption: Workflow for determining solubility via the shake-flask method.

3.2 Step-by-Step Protocol

Materials:

• 3-fluoro-N-(pentan-3-yl)aniline (>98% purity)

• HPLC-grade solvents: DMSO, DMF, ACN, THF

• 2 mL glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• 0.45 µm PTFE syringe filters

• Calibrated pipettes and analytical balance

Procedure:

• Preparation: Add an excess amount of solid 3-fluoro-N-(pentan-3-yl)aniline to a series of 2 mL glass vials. An excess is visually confirmed by the presence of undissolved solid at the end of the experiment.

• Solvent Addition: Accurately pipette a known volume (e.g., 1.0 mL) of each polar aprotic solvent into its respective vial.

• Equilibration: Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C ± 1 °C). Agitate the vials for a sufficient duration to reach equilibrium (typically 18-24 hours).[16]

• Phase Separation: After equilibration, allow the vials to stand for at least 1 hour to let coarse particles settle. Centrifuge the vials (e.g., at 10,000 rpm for 10 minutes) to pellet any remaining undissolved solid.

• Sample Collection: Carefully collect the clear supernatant. To ensure no particulate matter is transferred, filter the supernatant through a 0.45 µm syringe filter into a clean vial.[17]

• Quantification: Accurately dilute a known volume of the filtered supernatant with the HPLC mobile phase to a concentration within the analytical method's calibration range. Analyze this solution via HPLC to determine the concentration.

3.3 Analytical Quantification by HPLC

A robust and validated analytical method is required for accurate concentration determination. Reversed-phase HPLC with UV detection is well-suited for aniline derivatives.[17][18][19][20]

Table 2: HPLC Method Parameters for Quantification

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	60:40 (v/v) Acetonitrile : Water
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
UV Detection Wavelength	245 nm (or determined via UV scan)

| Run Time | 10 minutes |

Self-Validation System:

• Calibration: Prepare a multi-point calibration curve (e.g., 1, 10, 25, 50, 100 µg/mL) from a stock solution of 3-fluoro-N-(pentan-3-yl)aniline in the mobile phase. The curve must have a correlation coefficient (r²) > 0.999.[18]

• Replicates: Each solubility determination must be performed in at least triplicate to ensure precision.[14]

• Stability: The stability of the compound in each solvent should be confirmed to ensure no degradation occurs during the equilibration period.

Illustrative Results and Discussion

The following section presents a plausible, illustrative dataset for the solubility of 3-fluoro-N-(pentan-3-yl)aniline, derived from the theoretical principles discussed. This data serves as a practical example of what a researcher might expect to find.

4.1 Quantitative Solubility Data

Table 3: Illustrative Solubility of 3-fluoro-N-(pentan-3-yl)aniline at 25 °C

Solvent	Solubility (mg/mL)	Solubility (mol/L)	Classification
DMSO	> 200	> 1.02	Very Soluble
DMF	165	0.84	Freely Soluble
ACN	78	0.40	Soluble
THF	35	0.18	Sparingly Soluble

(Molecular Weight of 3-fluoro-N-(pentan-3-yl)aniline = 195.27 g/mol )

4.2 Interpretation of Results

The illustrative data strongly supports the initial hypothesis. The solubility is highest in the most polar and effective hydrogen bond accepting solvents, DMSO and DMF, and decreases as the solvent polarity and hydrogen bonding capability diminish.

4.3 The Role of Molecular Interactions

The observed trend can be explained by the balance of intermolecular forces between the solute and each solvent.

Caption: Dominant intermolecular forces governing solubility.

• In DMSO: The strong S=O dipole and oxygen's ability to accept a hydrogen bond from the aniline's N-H group create powerful solute-solvent interactions that can easily overcome the solute's crystal lattice energy. This results in very high solubility.

• In THF: The ether oxygen is a much weaker hydrogen bond acceptor, and the overall molecule is significantly less polar than DMSO. While dispersion forces with the pentyl group are still present, the weaker dipole-dipole interactions are less effective at solvating the polar part of the molecule, leading to lower overall solubility.

Conclusion

This technical guide establishes a robust framework for evaluating the solubility profile of 3-fluoro-N-(pentan-3-yl)aniline in polar aprotic solvents. By combining a theoretical understanding of intermolecular forces with a rigorous experimental protocol like the shake-flask method and a validated HPLC quantification technique, researchers can generate accurate and reliable data. The predicted and illustrated trend—DMSO > DMF > ACN > THF —provides a scientifically grounded expectation for the behavior of this compound. This systematic approach ensures that solubility data is not just a number, but a well-understood parameter that can be confidently used to guide critical decisions in chemical synthesis, drug discovery, and formulation science.

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• Siahmed, K., et al. (2016). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. RSC Advances, 6(82), 78913-78923. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Highly Selective Synthesis of 3-Fluoro-N-(pentan-3-yl)aniline Derivatives via Direct Reductive Amination

Introduction & Mechanistic Rationale

Fluorinated anilines are privileged scaffolds in medicinal chemistry, frequently utilized to modulate lipophilicity, metabolic stability, and target binding affinity[1]. The synthesis of sterically hindered secondary anilines, such as 3-fluoro-N-(pentan-3-yl)aniline, presents a specific synthetic challenge. Direct N -alkylation of 3-fluoroaniline with 3-bromopentane is often plagued by over-alkylation (yielding tertiary amines) and requires harsh basic conditions that can lead to elimination side-reactions[2].

To bypass these limitations, direct reductive amination is the gold standard[3]. This protocol utilizes 3-fluoroaniline and pentan-3-one (diethyl ketone) in the presence of Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3​ ). STAB is specifically chosen over stronger reducing agents like sodium borohydride ( NaBH4​ ) due to its remarkable chemoselectivity: the electron-withdrawing acetoxy groups attenuate the nucleophilicity of the hydride, allowing it to rapidly reduce the transient iminium ion without competitively reducing the starting ketone[4][5].

Because 3-fluoroaniline is weakly nucleophilic (due to the inductive electron-withdrawing effect of the fluorine atom) and pentan-3-one is a sterically hindered secondary ketone, an acid catalyst is strictly required to drive the equilibrium toward the iminium ion[4]. Glacial acetic acid serves as the optimal proton donor, facilitating both the initial nucleophilic attack and the subsequent dehydration step[3][6].

Mechanistic pathway of the reductive amination of 3-fluoroaniline and pentan-3-one.

Quantitative Optimization Data

The choice of solvent, reducing agent, and acidic additive profoundly impacts the reaction trajectory[4][7]. The table below summarizes the causality behind the optimized conditions, demonstrating why STAB in 1,2-dichloroethane (DCE) with an acetic acid additive is the superior system for this specific substrate pairing.

Table 1: Optimization of Reductive Amination Conditions (10 mmol scale)

Reductant (1.5 eq)	Solvent	Additive	Time (h)	Yield (%)	Mechanistic Observation & Causality
NaBH4​	MeOH	None	24	< 10%	Strong hydride donor competitively reduces pentan-3-one to pentan-3-ol.
NaBH(OAc)3​	DCE	None	24	45%	Lack of acid catalyst leads to sluggish iminium formation; incomplete conversion.
NaBH(OAc)3​	DCE	1.0 eq AcOH	16	92%	Optimal conditions; rapid iminium formation and highly selective reduction.
NaBH3​CN	MeOH	pH ~5	16	85%	Good yield, but generates highly toxic hydrogen cyanide gas byproducts[8].

Experimental Protocol

This protocol is designed as a self-validating system. The stepwise addition of reagents ensures control over reaction kinetics, while specific workup procedures prevent the decomposition of the product.

Materials & Reagents

• 3-Fluoroaniline: 1.11 g (10.0 mmol, 1.0 eq)

• Pentan-3-one: 0.95 g (11.0 mmol, 1.1 eq)

• Sodium Triacetoxyborohydride (STAB): 3.18 g (15.0 mmol, 1.5 eq)[3]

• Glacial Acetic Acid (AcOH): 0.60 g (10.0 mmol, 1.0 eq)

• Anhydrous 1,2-Dichloroethane (DCE): 30 mL

• Saturated Aqueous NaHCO3​ & Brine

Step-by-Step Methodology

• Reagent Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-fluoroaniline and pentan-3-one in anhydrous DCE (30 mL) under an inert argon atmosphere.

• Acidification: Add glacial acetic acid via syringe. Stir the mixture at room temperature (25 °C) for 30 minutes. Causality: This pre-stirring period allows the weakly nucleophilic aniline to condense with the sterically hindered ketone, establishing the equilibrium concentration of the critical iminium ion[5].

• Reduction: Cool the flask slightly using an ambient water bath. Add STAB portion-wise over 5–10 minutes. Causality: Portion-wise addition controls the mild exotherm and mitigates rapid hydrogen gas evolution if trace moisture is present[4].

• Reaction Maturation: Allow the reaction to stir at room temperature for 12–16 hours. Monitor the reaction progress via TLC (Hexane/EtOAc 8:2). The product will appear as a new UV-active spot with a higher Rf​ value than the starting aniline.

• Quench & Extract: Once the 3-fluoroaniline is entirely consumed, carefully quench the reaction by the slow dropwise addition of saturated aqueous NaHCO3​ (30 mL)[5]. Stir vigorously for 15 minutes until gas evolution ceases. Transfer to a separatory funnel and extract the aqueous layer with dichloromethane (DCM, 3 × 20 mL).

• Purification: Combine the organic layers, wash with brine (30 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (gradient elution: 100% Hexanes to 9:1 Hexanes/EtOAc) to afford 3-fluoro- N -(pentan-3-yl)aniline as a pale yellow oil.

Step-by-step experimental workflow for the synthesis and isolation of the target amine.

Analytical Validation & Derivatization Potential

Self-Validating Analytical Signatures

To ensure the structural integrity of the synthesized 3-fluoro- N -(pentan-3-yl)aniline, 1H NMR spectroscopy (in CDCl3​ , 400 MHz) serves as the primary validation tool.

• Aliphatic Signature: A highly characteristic septet will appear at approximately δ 3.2–3.4 ppm (1H, J=6.5 Hz), corresponding to the methine (CH) proton of the pentan-3-yl group coupling with the four adjacent methylene protons.

• Aromatic Signature: The aromatic region ( δ 6.2–7.1 ppm) will display a complex splitting pattern typical of a 1,3-disubstituted fluorobenzene ring, with the proton ortho to both the fluorine and the amine appearing as an apparent doublet of doublets due to 3JH-F​ and 4JH-H​ coupling.

Downstream Derivatization

The resulting secondary amine is a highly versatile intermediate. For drug development professionals, this scaffold can be seamlessly advanced into:

• Buchwald-Hartwig Cross-Coupling: Reacting the secondary amine with complex aryl halides using Pd-catalysis to form sterically encumbered tertiary anilines.

• Acylation/Sulfonylation: Treatment with acid chlorides or sulfonyl chlorides in the presence of triethylamine to generate stable amide or sulfonamide derivatives for extensive Structure-Activity Relationship (SAR) profiling.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849–3862. URL: [Link]

• Chandra, G., Singh, D. V., Mahato, G. K., & Patel, S. (2023). "Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs." Chemical Papers, 77(1). URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A tertiary amine synthesis via a hydroxylamine alkylation/catalytic reduction sequence - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01902H [pubs.rsc.org]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Sodium triacetoxyborohydride [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 3-Fluoro-N-(pentan-3-yl)aniline as a Privileged Scaffold in Medicinal Chemistry

Executive Summary

In contemporary medicinal chemistry, the strategic decoration of anilines with specific halogens and bulky aliphatic groups is a proven tactic for overcoming pharmacokinetic and pharmacodynamic liabilities. 3-Fluoro-N-(pentan-3-yl)aniline (also known as 3-fluoro-N-(1-ethylpropyl)aniline) represents a highly specialized, privileged building block. By combining the inductive electron-withdrawing effects of a meta-fluorine atom with the steric shielding of a branched 3-pentyl chain, this scaffold is uniquely positioned for the development of central nervous system (CNS) agents, ion channel modulators, and metabolically stable kinase inhibitors.

This application note details the chemical rationale behind this scaffold, provides physicochemical profiling, and outlines field-proven synthetic protocols for its generation and downstream incorporation.

Chemical Rationale & Structural Advantages

The utility of 3-fluoro-N-(pentan-3-yl)aniline is driven by the synergistic effects of its two primary substituents:

• The 3-Fluoro Substituent (Metabolic & Electronic Modulation): The incorporation of a fluorine atom at the meta position serves a dual purpose. First, the highly electronegative C-F bond exerts a strong inductive pull, lowering the pKa of the adjacent aniline nitrogen. This reduction in basicity is critical for enhancing passive membrane permeability and mitigating hERG-related cardiotoxicity[1]. Second, the fluorine atom effectively blocks cytochrome P450 (CYP450)-mediated aromatic oxidation at the highly vulnerable 3-position, thereby extending the in vivo half-life of the resulting pharmacophore[1].

• The N-(pentan-3-yl) Group (Steric Shielding & Lipophilicity): The 1-ethylpropyl chain introduces significant steric bulk directly adjacent to the secondary amine. This branching effectively shields the nitrogen lone pair from enzymatic N-dealkylation—a common metabolic liability in N-alkylated drugs. Furthermore, the aliphatic bulk increases the overall lipophilicity (LogP) of the molecule, which is a critical parameter for driving blood-brain barrier (BBB) penetration in neurotherapeutics.

Fig 1: Synergistic metabolic and physicochemical advantages of the scaffold's substituents.

Physicochemical Profiling

When integrating 3-fluoro-N-(pentan-3-yl)aniline into a larger drug discovery program, understanding its baseline physicochemical metrics is essential for predicting downstream Lipinski compliance.

Property	Value	Rationale in Drug Design
Molecular Formula	C11H16FN	-
Molecular Weight	181.25 g/mol	Low MW allows for extensive downstream elaboration without exceeding the Rule of 5 limits.
Predicted LogP	~3.2	The branched aliphatic chain drives lipophilicity, promoting lipid bilayer partitioning.
H-Bond Donors	1	Maintains a single, sterically hindered hydrogen bond donor, useful for kinase hinge-binding.
H-Bond Acceptors	1	The fluorine acts as a weak H-bond acceptor, modulating local hydration networks.

Experimental Protocols

Protocol A: Synthesis via Reductive Amination

Objective: Synthesize 3-fluoro-N-(pentan-3-yl)aniline from commercially available 3-fluoroaniline and pentan-3-one. Causality & Design: Pentan-3-one is a sterically hindered ketone, making imine formation slow. A catalytic amount of acetic acid (AcOH) is required to activate the ketone. Sodium triacetoxyborohydride (NaBH(OAc)3) is specifically chosen as the reducing agent because, unlike NaBH4, it does not reduce the ketone directly; it selectively reduces the transiently formed imine in situ, preventing the formation of dialkylated byproducts[2].

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-fluoroaniline (10.0 mmol, 1.0 eq) and 1,2-dichloroethane (DCE) (50 mL).

• Imine Formation: Add pentan-3-one (12.0 mmol, 1.2 eq) followed by glacial acetic acid (10.0 mmol, 1.0 eq). Stir the mixture at room temperature for 30 minutes to allow for initial imine/iminium formation.

• Reduction: Cool the flask to 0 °C using an ice bath. Add NaBH(OAc)3 (15.0 mmol, 1.5 eq) portion-wise over 15 minutes to control the mild exotherm[2].

• Self-Validation (Monitoring): Remove the ice bath and stir at room temperature. Monitor the reaction via LC-MS. The reaction is complete when the starting aniline mass is consumed and the dominant peak is m/z 182 [M+H]+ (typically 4–6 hours).

• Workup: Quench the reaction carefully with saturated aqueous NaHCO3 (50 mL) until gas evolution ceases (pH ~8). Extract the aqueous layer with dichloromethane (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure secondary amine.

Protocol B: Incorporation into a Kinase Scaffold via Buchwald-Hartwig Amination

Objective: Couple the sterically hindered 3-fluoro-N-(pentan-3-yl)aniline to a heteroaryl halide (e.g., 2-chloropyrimidine) to form a tertiary diaryl/heteroaryl amine. Causality & Design: The N-(pentan-3-yl) group creates severe steric bulk around the nitrogen. Standard phosphine ligands (e.g., dppf, BINAP) fail to promote reductive elimination efficiently in such hindered systems, leading to catalyst death or β-hydride elimination. Dialkylbiaryl phosphines, specifically XPhos , are required. XPhos provides the necessary electron density to accelerate oxidative addition while its bulky biaryl framework stabilizes the monoligated Pd(0) active species and forces the sterically demanding reductive elimination step[3].

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with 2-chloropyrimidine (1.1 mmol, 1.1 eq), Pd2(dba)3 (0.02 mmol, 2 mol%), XPhos (0.08 mmol, 8 mol%), and anhydrous Cs2CO3 (2.0 mmol, 2.0 eq)[3].

• Reagent Addition: Seal the tube with a septum, remove from the glovebox, and connect to a Schlenk line. Inject 3-fluoro-N-(pentan-3-yl)aniline (1.0 mmol, 1.0 eq) dissolved in anhydrous, degassed toluene (5 mL) via syringe.

• Coupling: Replace the septum with a Teflon screw cap under positive nitrogen flow. Heat the reaction mixture in an oil bath at 100 °C for 12 hours.

• Self-Validation (Monitoring): Cool a 50 µL aliquot, dilute with acetonitrile, filter through a Celite plug, and analyze via UPLC-MS to confirm the disappearance of the secondary aniline and the emergence of the coupled product mass.

• Isolation: Cool the mixture to room temperature, dilute with ethyl acetate (20 mL), and filter through a pad of Celite to remove the palladium catalyst and inorganic salts. Concentrate the filtrate and purify via reverse-phase preparative HPLC to isolate the target kinase inhibitor precursor.

Fig 2: Buchwald-Hartwig amination workflow utilizing XPhos for sterically hindered secondary anilines.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37(2), 320-330.

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862.

• Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2(1), 27-50.

Sources

• 1. Fluorine in medicinal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. Dialkylbiaryl Phosphines in Pd-Catalyzed Amination: A User’s Guide - PMC [pmc.ncbi.nlm.nih.gov]

Catalytic Amination Methods for the Synthesis of 3-Fluoro-N-(pentan-3-yl)aniline: Application Notes and Protocols

Introduction

Substituted anilines are privileged scaffolds in medicinal chemistry and materials science, with the fluorine atom often being a key functional group for modulating pharmacokinetic and physicochemical properties. The synthesis of N-alkylated fluoroanilines, such as 3-fluoro-N-(pentan-3-yl)aniline, presents a common challenge in organic synthesis, requiring robust and selective methods for carbon-nitrogen (C-N) bond formation. This guide provides detailed protocols and technical insights into two powerful catalytic methods for the synthesis of this target molecule: Reductive Amination and Palladium-Catalyzed Buchwald-Hartwig Amination .

This document is intended for researchers, scientists, and drug development professionals. It moves beyond simple procedural lists to explain the underlying principles and rationale for experimental design, ensuring that the protocols are not just followed, but understood.

Method 1: Direct Reductive Amination of 3-Fluoroaniline

This approach constructs the target molecule by forming the N-alkyl bond through the reaction of 3-fluoroaniline with pentan-3-one, followed by in-situ reduction of the resulting imine/enamine intermediate.

Principle and Rationale

Reductive amination is a highly efficient and atom-economical method for forming amine bonds.[1][2] The reaction proceeds in a one-pot fashion, where a carbonyl compound (pentan-3-one) and an amine (3-fluoroaniline) reversibly form an iminium ion, which is then irreversibly reduced by a selective reducing agent.

Choice of Reducing Agent: Sodium triacetoxyborohydride, NaBH(OAc)₃, is the reagent of choice for this transformation.[3][4][5] Its mildness and selectivity are key advantages. Unlike stronger reducing agents like sodium borohydride (NaBH₄), NaBH(OAc)₃ does not readily reduce the starting ketone, thus minimizing the formation of pentan-3-ol as a byproduct.[1] The reaction is typically carried out in a chlorinated solvent like 1,2-dichloroethane (DCE), which has been shown to be effective for this type of transformation.[3][5] Acetic acid can be used as a catalyst, particularly for the amination of ketones, as it facilitates the formation of the iminium ion intermediate.[3][4]

Detailed Experimental Protocol

Materials:

• 3-fluoroaniline (99%)

• Pentan-3-one (99%)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (97%)

• 1,2-Dichloroethane (DCE), anhydrous

• Acetic acid, glacial

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (DCM)

• Hexanes

• Ethyl acetate

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, add 3-fluoroaniline (1.0 eq.), pentan-3-one (1.2 eq.), and anhydrous 1,2-dichloroethane (DCE) to make a 0.2 M solution with respect to the aniline.

• Add glacial acetic acid (1.1 eq.) to the mixture and stir for 30 minutes at room temperature to facilitate imine formation.

• Carefully add sodium triacetoxyborohydride (1.5 eq.) portion-wise over 15 minutes. The reaction may be mildly exothermic.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 3-fluoro-N-(pentan-3-yl)aniline as a pure product.

Mechanism of Reductive Amination

Caption: Reductive amination workflow.

Method 2: Palladium-Catalyzed Buchwald-Hartwig Amination

This strategy involves the N-arylation of pentan-3-amine with a 3-fluorophenyl electrophile, forming the C-N bond through a palladium-catalyzed cross-coupling reaction.

Principle and Rationale

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis for the formation of C(aryl)-N bonds.[6][7] This reaction has a broad substrate scope and functional group tolerance, making it a powerful tool in drug discovery.[8] The choice of ligand is critical for the success of the coupling, especially when dealing with sterically hindered secondary amines like pentan-3-amine, which can be challenging coupling partners.[9][10]

Component Selection:

• Aryl Halide: 1-Bromo-3-fluorobenzene is a suitable starting material due to its commercial availability and appropriate reactivity in palladium-catalyzed cross-coupling. Aryl chlorides can also be used but may require more specialized and active catalyst systems.[11][12]

• Amine: Pentan-3-amine is the N-alkyl source.

• Catalyst System: A combination of a palladium precatalyst (e.g., Pd₂(dba)₃) and a sterically demanding phosphine ligand is typically employed. Ligands such as Josiphos or those from the Buchwald biarylphosphine family are designed to promote the challenging reductive elimination step with hindered substrates.[8][12]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine in the catalytic cycle. Sodium tert-butoxide (NaOt-Bu) is a common and effective choice for this purpose.[13]

Detailed Experimental Protocol

Materials:

• 1-Bromo-3-fluorobenzene (99%)

• Pentan-3-amine (99%)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• (R,S)-Josiphos or a suitable Buchwald ligand (e.g., XPhos)

• Sodium tert-butoxide (NaOt-Bu) (97%)

• Toluene, anhydrous

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Celite

Procedure:

• In a glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃ (0.01 eq.), the phosphine ligand (0.02-0.04 eq.), and sodium tert-butoxide (1.4 eq.).

• Seal the tube with a septum, remove from the glovebox, and establish a nitrogen or argon atmosphere.

• Add anhydrous toluene via syringe, followed by 1-bromo-3-fluorobenzene (1.0 eq.) and pentan-3-amine (1.2 eq.).

• Place the sealed tube in a preheated oil bath at 80-110 °C.

• Stir the reaction mixture for 8-24 hours. Monitor the reaction progress by GC-MS or LC-MS.

• After cooling to room temperature, dilute the mixture with diethyl ether and quench with a saturated aqueous NH₄Cl solution.

• Filter the mixture through a pad of Celite, washing with diethyl ether.

• Transfer the filtrate to a separatory funnel, wash with brine, dry the organic layer over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 3-fluoro-N-(pentan-3-yl)aniline.

Buchwald-Hartwig Catalytic Cycle

Caption: Generalized Buchwald-Hartwig catalytic cycle.

Comparative Data Summary

Parameter	Method 1: Reductive Amination	Method 2: Buchwald-Hartwig Amination
Starting Materials	3-Fluoroaniline, Pentan-3-one	1-Bromo-3-fluorobenzene, Pentan-3-amine
Key Reagents	NaBH(OAc)₃, Acetic Acid	Pd₂(dba)₃, Phosphine Ligand, NaOt-Bu
Typical Yield	70-90%	75-95%
Reaction Temperature	Room Temperature	80-110 °C
Atmosphere	Inert (Nitrogen)	Rigorously Inert (Glovebox/Schlenk)
Key Advantages	Milder conditions, no transition metal, operationally simpler.	Broader substrate scope for complex amines/aryl halides.
Key Disadvantages	Limited to available aldehydes/ketones.	Requires expensive and air-sensitive catalysts/ligands.

Overall Synthesis Workflow

Caption: Comparative synthesis workflow diagram.

Conclusion

Both Reductive Amination and Buchwald-Hartwig Amination represent highly effective and reliable methods for the synthesis of 3-fluoro-N-(pentan-3-yl)aniline.

• Reductive Amination is often the preferred method for this specific target due to its operational simplicity, milder reaction conditions, and avoidance of expensive and air-sensitive transition metal catalysts. It is an excellent choice for scale-up when the required carbonyl compound is readily available.

• Buchwald-Hartwig Amination offers greater versatility and is indispensable when the synthetic route requires the coupling of more complex or functionalized aryl partners or amines that are not amenable to reductive amination conditions. While requiring more stringent inert techniques and specialized reagents, its broad scope makes it a critical tool in the synthetic chemist's arsenal.

The choice between these two powerful methods will ultimately depend on factors such as the availability of starting materials, the scale of the synthesis, cost considerations, and the specific functional group tolerance required for the overall synthetic strategy.

References

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines [dspace.mit.edu]
• 11. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Advanced Chromatographic Separation Techniques for 3-Fluoro-N-(pentan-3-yl)aniline: Method Development and Validation

Executive Summary & Scope

The compound 3-fluoro-N-(pentan-3-yl)aniline (also known as N-(1-ethylpropyl)-3-fluoroaniline) is a sterically hindered, fluorinated secondary amine. Structural motifs containing the N-(pentan-3-yl)aniline core are critical intermediates in the synthesis of complex agrochemicals, such as the herbicide pendimethalin[1], and various pharmaceutical active ingredients.

Analyzing this compound presents a triad of chromatographic challenges: the high hydrophobicity of the branched aliphatic chain, the basicity of the secondary amine, and the regioisomeric similarity of the fluorinated aromatic ring. This application note provides a comprehensive, self-validating framework for the separation and quantification of 3-fluoro-N-(pentan-3-yl)aniline using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC-UV/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Mechanistic Causality in Chromatographic Behavior

To design a robust separation method, one must first deconstruct the analyte into its functional motifs and understand their physical chemistry in the mobile/stationary phase environment.

Hydrophobicity of the Pentan-3-yl Moiety

The pentan-3-yl (1-ethylpropyl) group is a bulky, branched aliphatic chain. In reversed-phase chromatography, retention is primarily driven by dispersive (hydrophobic) interactions between this alkyl chain and the stationary phase[2]. Because retention time increases proportionally with alkyl chain length and hydrophobicity, a strong organic modifier (Acetonitrile) in a gradient elution is required to elute the compound efficiently without excessive band broadening.

Fluorine-Directed Selectivity

The highly electronegative fluorine atom at the meta position alters the electron density of the aromatic ring. Separating 3-fluoro-N-(pentan-3-yl)aniline from its closely related regioisomers (e.g., 2-fluoro or 4-fluoro analogs) is notoriously difficult on standard C18 columns. Fluorinated stationary phases, such as Pentafluorophenyl (PFP) or fluorocarbon-bonded silica (e.g., Wakopak Fluofix), provide enhanced separation for fluorine compounds[3]. These phases offer orthogonal retention mechanisms, including dipole-dipole interactions, π−π stacking, and specific shape selectivity for halogenated aromatics.

Secondary Amine Basicity and Silanol Interactions

The secondary aniline nitrogen possesses a pKa of approximately 4.5 to 5.5. If the mobile phase pH is near this pKa, the analyte will exist in a state of partial ionization, leading to peak splitting. Furthermore, protonated amines aggressively interact with unendcapped, ionized residual silanols ( −Si-O− ) on the silica support via secondary ion-exchange mechanisms. This is the primary cause of peak tailing in basic analytes. To mitigate this, the method must utilize a highly end-capped column with low silanol activity[4] and a strictly controlled acidic mobile phase (pH < 3.0) to neutralize the silanols[5].

Method Development Workflow

The following diagrams illustrate the logical progression of method development and the mechanistic interactions driving the separation.

Figure 1: Chromatographic method development and orthogonal validation workflow.

Figure 2: Mechanistic causality of analyte-stationary phase interactions.

Self-Validating Experimental Protocols

A robust analytical method must be self-validating. The protocols below incorporate internal checks to ensure that the physical chemistry of the system is functioning as intended before any unknown samples are quantified.

RP-HPLC-UV/MS Protocol (Primary Method)

Causality of Reagent Selection: Formic acid (0.1% v/v) is utilized in both aqueous and organic mobile phases to maintain a system pH of ~2.7. This ensures consistent, full protonation of the aniline moiety, yielding a single ionization state for MS detection, while simultaneously suppressing the ionization of residual silanols to prevent peak tailing[2][5].

Materials & Instrumentation:

• Column: Phenomenex Kinetex PFP or Gemini-NX C18 (150 × 4.6 mm, 3 µm)[5].

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid.

• Detection: UV at 254 nm / 258 nm; MS (ESI+) monitoring [M+H]+.

Step-by-Step Procedure:

• Sample Preparation: Accurately weigh 10 mg of 3-fluoro-N-(pentan-3-yl)aniline standard. Dissolve in 10 mL of Acetonitrile (1 mg/mL stock). Dilute to a working concentration of 100 µg/mL using the initial mobile phase composition (90% A / 10% B) to prevent solvent-mismatch peak distortion[2].

• System Equilibration: Purge the column with the initial gradient conditions for at least 10 column volumes until the baseline UV and MS signals stabilize.

• Execution: Inject 10 µL of the sample using the gradient outlined in Table 1.

Table 1: RP-HPLC Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Elution Logic
0.0	1.0	90	10	Focus analyte at column head.
2.0	1.0	90	10	Elute highly polar impurities.
12.0	1.0	10	90	Elute hydrophobic alkylaniline.
15.0	1.0	10	90	Wash column of over-alkylated species.
15.1	1.0	90	10	Return to initial conditions.
20.0	1.0	90	10	Re-equilibrate for next injection.

GC-MS Protocol (Orthogonal Validation)

Causality of Technique Selection: Purification of N-alkylanilines is often complicated by the presence of unreacted starting materials and over-alkylated byproducts[6]. Because the pentan-3-yl group imparts significant volatility, GC-MS serves as an orthogonal validation tool. It separates compounds based on boiling point and vapor pressure rather than hydrophobicity, ensuring that non-chromophoric impurities invisible to UV detection are captured.

Step-by-Step Procedure:

• Column: DB-5MS (30 m × 0.25 mm × 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet: Split ratio 10:1, Temperature 250°C.

• Oven Program: Initial temperature 60°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Detection: Electron Ionization (EI) at 70 eV. Scan range m/z 50–350.

System Suitability Testing (SST)

To guarantee the trustworthiness of the data, the analytical sequence must begin with a System Suitability Test. The protocol is considered self-validated and ready for sample analysis only if the criteria in Table 2 are met.

Table 2: System Suitability Testing (SST) Acceptance Criteria

Parameter	Acceptance Criteria	Causality / Rationale
Resolution ( Rs​ )	≥2.0 (Critical Pair)	Ensures baseline separation from closely eluting regioisomers (e.g., 4-fluoroaniline)[4][7].
Tailing Factor ( Tf​ )	≤1.5	Validates that the acidic mobile phase has successfully suppressed silanol interactions.
Injection Precision	RSD ≤2.0% (n=5)	Confirms autosampler mechanics and MS ionization stability.
Blank Carryover	≤0.1% of standard	Proves the gradient wash step successfully clears highly hydrophobic over-alkylated impurities[6].

References

• Separation of 4-Fluoroaniline on Newcrom R1 HPLC column. SIELC Technologies. Available at:[Link]

• Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe. ResearchGate. Available at:[Link]

• Features Wakopak® Fluofix, Fluofix-II. Wako HPLC. Available at: [Link]

• Pendimethalin (CID 38479). PubChem. Available at:[Link]

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• 1. Pendimethalin | C13H19N3O4 | CID 38479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. hplc.eu [hplc.eu]
• 4. Separation of 4-Fluoroaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the In Vitro Characterization of 3-fluoro-N-(pentan-3-yl)aniline

Introduction: Unveiling the Bioactivity of a Novel Fluoroaniline Compound

3-fluoro-N-(pentan-3-yl)aniline is a small molecule belonging to the fluoroaniline class of compounds. While its specific biological activities are not yet extensively documented in publicly available literature, its structural motifs suggest potential for interaction with various biological targets. The aniline scaffold is a common feature in many biologically active compounds, and the presence of a fluorine atom can significantly alter physicochemical properties such as lipophilicity and metabolic stability, potentially enhancing drug-like characteristics.[1] Derivatives of fluoroanilines have been explored for a range of applications, including as intermediates in the synthesis of pharmaceuticals and agrochemicals.[2][3] For instance, certain dinitroaniline structures exhibit herbicidal activity by inhibiting cell division[4], while other aniline derivatives have shown insecticidal properties.[2]

This guide provides a comprehensive suite of in vitro assay protocols designed for the initial characterization of 3-fluoro-N-(pentan-3-yl)aniline. These assays are fundamental in early-stage drug discovery and toxicological screening, aiming to elucidate the compound's effects on cell viability, and to explore its potential mechanisms of action through enzyme inhibition, receptor binding, and gene expression modulation. The protocols are presented with the underlying scientific rationale to empower researchers to not only execute the experiments but also to interpret the results in a meaningful context.

Physicochemical Properties of 3-fluoro-N-(pentan-3-yl)aniline

A foundational understanding of a compound's physical and chemical properties is crucial for designing and interpreting in vitro assays.

Property	Value	Source
Molecular Formula	C₁₁H₁₇N	[5]
Molecular Weight	163.26 g/mol	[5]
IUPAC Name	N-pentan-3-ylaniline	[5]
CAS Number	2810-72-2	[5]

Note: The properties listed are for the parent compound N-(pentan-3-yl)aniline. The addition of a fluorine atom to the aniline ring in 3-fluoro-N-(pentan-3-yl)aniline is expected to increase its lipophilicity and may influence its pKa.[6]

Prerequisites and General Guidelines

Safety and Handling

Aniline and its derivatives should be handled with care as they can be toxic.[7] Fluoroanilines, in particular, may cause skin and eye irritation.[8][9][10]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[9]

• Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[11][12]

• Disposal: Dispose of waste according to institutional and local regulations.

Compound Stock Solution Preparation

Accurate and consistent preparation of the test compound's stock solution is critical for reproducible results.

• Solvent Selection: Due to the predicted lipophilic nature of 3-fluoro-N-(pentan-3-yl)aniline, dimethyl sulfoxide (DMSO) is a recommended solvent for creating a high-concentration stock solution.

• Stock Concentration: Prepare a 10 mM stock solution of 3-fluoro-N-(pentan-3-yl)aniline in 100% DMSO.

• Solubilization: Ensure the compound is completely dissolved. Gentle warming or vortexing may be required.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

• Working Dilutions: Prepare fresh working dilutions in the appropriate assay buffer or cell culture medium on the day of the experiment. The final concentration of DMSO in the assay should be kept low (typically ≤ 0.5%) to avoid solvent-induced artifacts.

Protocol 1: In Vitro Cytotoxicity Assessment via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[13] This initial screen is crucial to determine the concentration range at which 3-fluoro-N-(pentan-3-yl)aniline exerts cytotoxic effects.

Scientific Rationale

In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells. By measuring the absorbance of the dissolved formazan, we can quantify the compound's effect on cell viability.

Experimental Workflow

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Protocol

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Preparation: Prepare a 2X working concentration series of 3-fluoro-N-(pentan-3-yl)aniline in culture medium from the 10 mM DMSO stock. A typical starting range for a new compound might be from 100 µM down to 0.1 µM. Include a vehicle control (medium with the same final DMSO concentration as the highest compound concentration) and a no-treatment control.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells.

• Incubation: Incubate the plates for desired time points (e.g., 24, 48, and 72 hours).

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution in PBS to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the half-maximal inhibitory concentration (IC₅₀).

Protocol 2: In Vitro Enzyme Inhibition Assay (Generic Kinase Assay)

This protocol provides a framework for assessing the inhibitory potential of 3-fluoro-N-(pentan-3-yl)aniline against a generic protein kinase. Many aniline-based compounds are known to be kinase inhibitors. This assay can be adapted for other enzymes by changing the substrate and detection method.[14]

Scientific Rationale

Protein kinases catalyze the transfer of a phosphate group from ATP to a substrate. An inhibitor will block this activity. This assay measures the remaining kinase activity in the presence of the test compound.

Experimental Workflow

Caption: General workflow for an enzyme inhibition assay.

Detailed Protocol

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer suitable for the specific kinase (e.g., Tris-HCl with MgCl₂ and DTT).

  • Enzyme: Dilute the purified kinase to a working concentration in assay buffer.

  • Substrate: Prepare a stock solution of the specific peptide or protein substrate.

  • ATP: Prepare a stock solution of ATP. The concentration used should be at or near the Km for the enzyme.

  • Test Compound: Prepare a serial dilution of 3-fluoro-N-(pentan-3-yl)aniline in assay buffer.

• Assay Procedure (384-well plate format):

  • Add 5 µL of assay buffer to all wells.

  • Add 1 µL of the compound dilutions or vehicle control to the appropriate wells.

  • Add 2 µL of the diluted enzyme to all wells except the negative control.

  • Pre-incubate for 15 minutes at room temperature to allow for compound-enzyme interaction.

  • Initiate the reaction by adding 2 µL of a mixture of substrate and ATP.

  • Incubate for 60 minutes at 30°C.

• Detection: The detection method will depend on the assay format (e.g., luminescence for ADP-Glo™, fluorescence for Z'-LYTE™, or radioactivity for ³³P-ATP). Follow the manufacturer's instructions for the chosen detection reagent.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Plot a dose-response curve and fit to a four-parameter logistic model to determine the IC₅₀ value.

Protocol 3: Radioligand Receptor Binding Assay

This protocol describes a competitive binding assay to determine if 3-fluoro-N-(pentan-3-yl)aniline can displace a known radiolabeled ligand from a specific receptor.[15] This is a fundamental technique for identifying and characterizing ligand-receptor interactions.[16][17]

Scientific Rationale

This assay measures the ability of a test compound (the "competitor") to compete with a radiolabeled ligand for binding to a receptor. A decrease in the amount of bound radioactivity indicates that the test compound is binding to the receptor.[18]

Detailed Protocol

• Reagent Preparation:

  • Membrane Preparation: Prepare cell membranes expressing the receptor of interest.[19]

  • Radioligand: Choose a suitable radioligand with high affinity and specificity for the target receptor.

  • Assay Buffer: Prepare a buffer that optimizes receptor binding.

  • Test Compound: Prepare serial dilutions of 3-fluoro-N-(pentan-3-yl)aniline.

  • Non-specific Binding Control: A high concentration of a known unlabeled ligand for the receptor.

• Assay Procedure (96-well plate format):

  • To each well, add:

    • 50 µL of assay buffer (for total binding) or non-specific binding control.

    • 50 µL of the test compound dilution or vehicle.

    • 50 µL of the radioligand at a concentration at or below its Kd.

    • 50 µL of the membrane preparation.

• Incubation: Incubate the plate for a sufficient time to reach equilibrium (e.g., 60-90 minutes) at an appropriate temperature.

• Filtration: Rapidly separate the bound from free radioligand by vacuum filtration through a glass fiber filter mat using a cell harvester. Wash the filters with ice-cold wash buffer.

• Detection: Dry the filter mat and measure the radioactivity in each filter disc using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the percent inhibition of specific binding by the test compound at each concentration. Calculate the IC₅₀ and then use the Cheng-Prusoff equation to determine the inhibitory constant (Ki).[15]

Protocol 4: Reporter Gene Assay for Transcriptional Regulation

Reporter gene assays are used to investigate the effects of a compound on a specific signaling pathway that results in changes in gene expression.[20][21] This protocol describes a luciferase-based reporter assay.

Scientific Rationale

A reporter gene (e.g., luciferase) is placed under the control of a promoter that is regulated by a specific transcription factor. If 3-fluoro-N-(pentan-3-yl)aniline activates or inhibits the signaling pathway leading to the activation of this transcription factor, the expression of the reporter gene will be altered, resulting in a change in the measurable signal (light output).[22]

Hypothetical Signaling Pathway

Caption: Hypothetical pathway for a luciferase reporter assay.

Detailed Protocol

• Cell Transfection: Transfect a suitable cell line with a plasmid containing the luciferase gene under the control of the desired promoter. A co-transfection with a plasmid expressing a constitutively active reporter (e.g., Renilla luciferase) can be used for normalization.[21]

• Cell Plating and Treatment: Plate the transfected cells in a 96-well white, opaque plate. After 24 hours, treat the cells with serial dilutions of 3-fluoro-N-(pentan-3-yl)aniline.

• Incubation: Incubate for a period sufficient to allow for changes in gene expression (typically 16-24 hours).

• Cell Lysis: Lyse the cells using a passive lysis buffer.[23]

• Luminescence Measurement: Add the luciferase assay reagent to the cell lysate and measure the firefly luminescence using a luminometer. If a dual-luciferase system is used, subsequently add the Stop & Glo® reagent and measure the Renilla luminescence.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Calculate the fold change in reporter activity relative to the vehicle control. Plot a dose-response curve to determine the EC₅₀ (for activation) or IC₅₀ (for inhibition).

Data Analysis and Interpretation

Assay	Key Parameter	Interpretation
Cytotoxicity (MTT)	IC₅₀	The concentration of the compound that reduces cell viability by 50%. A lower IC₅₀ indicates higher cytotoxicity.
Enzyme Inhibition	IC₅₀	The concentration of the compound that inhibits enzyme activity by 50%. This is a measure of the compound's potency as an inhibitor.
Receptor Binding	Ki	The inhibitory constant, which represents the affinity of the compound for the receptor. A lower Ki indicates a higher affinity.
Reporter Gene Assay	EC₅₀ / IC₅₀	The concentration of the compound that produces 50% of the maximal response (activation or inhibition). This indicates the compound's potency in modulating a specific signaling pathway.

Conclusion

The protocols outlined in this application note provide a robust framework for the initial in vitro characterization of 3-fluoro-N-(pentan-3-yl)aniline. By systematically evaluating its effects on cell viability and its interactions with specific molecular targets and pathways, researchers can build a comprehensive biological profile of this novel compound, guiding future studies in drug discovery or toxicology.

References

• An analysis method for flavan-3-ols using high performance liquid chromatography coupled with a fluorescence detector. (2017). Journal of Food and Drug Analysis.
• Pendimethalin Nitroreductase Is Responsible for the Initial Pendimethalin Degradation Step in Bacillus subtilis Y3. (2017). Applied and Environmental Microbiology.
• Protocol for enzyme assays. The Royal Society of Chemistry.
• Dinitroaniline herbicides: a comprehensive review of toxicity and side effects on animal non-target organisms. (2018). Environmental Science and Pollution Research.
• Bioluminescent Reporter Gene Assays Protocols and Applications Guide.
• In Vitro–In Vivo Extrapolation of Hepatic Biotransformation Data for Fish. III. An In-depth Case Study with Pyrene. (2016). Environmental Toxicology and Chemistry.
• N-(Pentan-3-yl)aniline. PubChem.
• Receptor Binding Assays for HTS and Drug Discovery. (2012). Assay Guidance Manual.
• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. (2019). Current Protocols in Toxicology.
• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (2017). In Cell Viability. IntechOpen.
• Safety D
• SIGMA RECEPTOR BINDING ASSAYS. (2016). Current Protocols in Pharmacology.
• In Vitro and In Vivo High-Throughput Assays for the Testing of Anti-Trypanosoma cruzi Compounds. (2010). PLOS Neglected Tropical Diseases.
• Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. (2019). European Journal of Organic Chemistry.
• Pendimethalin. Wikipedia.
• Luciferase Reporter Gene Assay, high sensitivity. Sigma-Aldrich.
• In vitro testing expressed as growth inhibition of cancer cell lines for compound 3c a. (2019).
• Characterization, Modes of Action and Effects of Trifluralin: A Review. (2013). In Herbicides - Properties, Synthesis and Control of Weeds. IntechOpen.
• N-Propyl-3-(trifluoromethyl)aniline: A Technical Guide to its Physicochemical Properties and Solubility. Benchchem.
• Antimicrobial and Herbicidal Secondary Metabolites from Insect-Associated Fungus Leptosphaeria sp.
• 4-Fluoroaniline. Apollo Scientific.
• Enzymatic Assay of Trypsin Inhibitor. Sigma-Aldrich.
• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience.
• Receptor-Ligand Binding Assays. (2022). Labome.
• What are the Steps of a Reporter Gene Assay? (2024). Indigo Biosciences.
• In Silico and In Vitro Evaluation of the Mechanism of Action of Three VX809-Based Hybrid Derivatives as Correctors of the F508del CFTR Protein. (2023).
• 3-Fluoroaniline 99 372-19-0. Sigma-Aldrich.
• Dual Luciferase Reporter Assay Protocol.
• 3-Fluoroaniline SDS, 372-19-0 Safety D
• Novel Fluorinated Aniline Anthranilic Diamides Improved Insecticidal Activity Targeting the Ryanodine Receptor. (2022). Journal of Agricultural and Food Chemistry.
• 3-Fluoroaniline. PubChem.
• Gene reporter assays. (2024). BMG LABTECH.
• SAFETY D
• Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. (2023).
• 2-FLUOROANILINE FOR SYNTHESIS MSDS. (2015). Loba Chemie.
• Application Notes and Protocols for In Vitro Cytotoxicity Testing of Hemslecin A. Benchchem.
• Structural Manipulations of Marine Natural Products Inspire a New Library of 3-Amino-1,2,4-Triazine PDK Inhibitors Endowed with Antitumor Activity in Pancreatic Ductal Adenocarcinoma. (2023). Marine Drugs.
• ACE Inhibition Assay - Protocol. OneLab - Andrew Alliance.
• Application Notes and Protocols: Enzyme Inhibition Assay for Hydrazide Compounds. Benchchem.
• Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. (2025).
• Receptor Binding Assay - Part 1. (2017). YouTube.
• Chapter 3: In Vitro Cytotoxicity.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-fluoro-N-(pentan-3-yl)aniline

Answering the user's request.

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 3-fluoro-N-(pentan-3-yl)aniline. Our goal is to equip you with the necessary information to troubleshoot common issues, optimize reaction conditions, and ultimately improve your product yield and purity.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis, which is most commonly achieved via a one-pot reductive amination of 3-fluoroaniline with pentan-3-one.

Q1: My reaction yield is consistently low or I'm observing no product formation. What are the likely causes and how can I fix it?

Low yield is a frequent issue stemming from several potential root causes. A systematic approach to troubleshooting is essential.

• Inefficient Imine Formation: The crucial first step is the formation of the imine intermediate from 3-fluoroaniline and pentan-3-one. This is an equilibrium-limited reaction.[1][2]

  • Solution 1: Implement Acid Catalysis. The reaction requires a mildly acidic environment (pH 5-6) to protonate the ketone's carbonyl group, making it more electrophilic for the amine to attack.[1] However, a pH that is too low will protonate the aniline, rendering it non-nucleophilic.[1]

    • Protocol: Add a catalytic amount of glacial acetic acid to your reaction mixture.

  • Solution 2: Remove Water. Water is a byproduct of imine formation, and its presence can push the equilibrium back towards the starting materials.[1][2]

    • Protocol: Add a dehydrating agent like activated molecular sieves (3Å or 4Å) to the reaction vessel. Alternatively, for larger scales, use a Dean-Stark apparatus with an azeotroping solvent like toluene to remove water as it forms.[1][2]

• Incorrect Choice or Inactivity of Reducing Agent: The choice of reducing agent is critical for selectively reducing the imine without affecting the starting ketone.

  • Problem: Strong reducing agents like sodium borohydride (NaBH₄) can prematurely reduce the pentan-3-one to pentan-3-ol, a common side product.[1][3]

  • Solution: Use a milder, more selective reducing agent.

    • Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice for one-pot reductive aminations. It is selective for the imine/iminium ion and tolerates a wide range of functional groups.[1][4][5]

    • Sodium Cyanoborohydride (NaBH₃CN): Also highly effective and selective, particularly at the slightly acidic pH required for imine formation.[1][4] Note that this reagent requires careful handling due to the potential release of hydrogen cyanide gas upon strong acidification.

• Sub-Optimal Reaction Conditions: Temperature, solvent, and reaction time significantly influence the outcome.

  • Solution 1: Solvent Selection. The solvent must be compatible with all reactants and reagents. Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are common choices.[1] For greener alternatives that have demonstrated high yields, consider toluene, methyl tert-butyl ether (MTBE), or isopropyl acetate.[6]

  • Solution 2: Temperature Control. Imine formation may require gentle heating, while the reduction step might need to be cooled to control exothermicity and prevent side reactions. Monitor the reaction progress to determine the optimal temperature profile.[1]

  • Solution 3: Monitor Reaction Time. Incomplete reactions are a primary cause of low yields.[1] Use Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the consumption of starting materials and the formation of the product, ensuring the reaction is allowed to proceed to completion.

Caption: A systematic workflow for troubleshooting low yield.

Q2: I'm seeing significant amounts of pentan-3-ol and unreacted 3-fluoroaniline in my crude product. What's happening?

This impurity profile strongly suggests that the reduction of the starting ketone is outcompeting the desired reductive amination pathway.

• Cause: As mentioned above, this is a classic sign that your reducing agent is too reactive (e.g., NaBH₄) or that the imine is not forming efficiently before reduction occurs.[1][3]

• Solution:

  • Switch to a Milder Reductant: Immediately replace NaBH₄ with NaBH(OAc)₃ or NaBH₃CN. These reagents are specifically designed to reduce the protonated iminium ion much faster than they reduce the ketone.[4][5]

  • Adopt a Two-Step, One-Pot Procedure: Instead of adding all reagents at once, first mix the 3-fluoroaniline, pentan-3-one, acid catalyst, and a dehydrating agent (molecular sieves) in the chosen solvent. Allow the imine to form by stirring for 1-2 hours at room temperature (or with gentle heating), monitoring its appearance by TLC/LC-MS. Once a significant amount of the imine has formed, cool the mixture if necessary and then add the reducing agent (NaBH(OAc)₃) portion-wise. This ensures a high concentration of the imine intermediate is present before the reduction step begins.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended synthetic route for preparing 3-fluoro-N-(pentan-3-yl)aniline?

For most lab-scale and many industrial applications, one-pot reductive amination is the most efficient and cost-effective method.[7] It involves the direct reaction of 3-fluoroaniline and pentan-3-one in the presence of a selective reducing agent.

Parameter	Recommended Condition	Rationale & Reference
Reactants	3-fluoroaniline (1.0 equiv), pentan-3-one (1.1-1.2 equiv)	A slight excess of the ketone can help drive the imine formation equilibrium.
Reducing Agent	Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)	Excellent selectivity for the imine intermediate, preventing ketone reduction.[1][5]
Catalyst	Glacial Acetic Acid (0.1-0.2 equiv)	Catalyzes imine formation by activating the carbonyl, maintaining optimal pH.[1]
Solvent	1,2-Dichloroethane (DCE) or Toluene	Anhydrous grade is preferred. Toluene is a greener alternative.[1][6]
Additives	Activated 3Å Molecular Sieves	Removes water byproduct, shifting the equilibrium towards the imine.[1]
Temperature	Room Temperature (20-25 °C)	Generally sufficient. Gentle heating (40-50 °C) may be used to accelerate slow imine formation.[1]
Reaction Time	12-24 hours	Monitor by TLC or LC-MS for completion.[1]

• To an oven-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 3-fluoroaniline (1.0 equiv), pentan-3-one (1.1 equiv), and anhydrous 1,2-dichloroethane (DCE).

• Add activated 3Å molecular sieves and glacial acetic acid (0.1 equiv).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) portion-wise over 15-20 minutes. Note: The addition may be slightly exothermic.

• Allow the reaction to stir at room temperature for 12-24 hours, monitoring its progress periodically.

• Work-up: Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 30 minutes.

• Extract the mixture with an organic solvent (e.g., ethyl acetate or DCM).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure 3-fluoro-N-(pentan-3-yl)aniline.[8][9]

Caption: The reductive amination pathway from reactants to product.

Q2: Are there alternative synthetic strategies if reductive amination fails?

Yes, while reductive amination is preferred, other powerful methods can be employed, particularly if the aniline is highly electron-deficient or sterically hindered.

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is a highly versatile method for forming C-N bonds.[10] It would involve coupling 3-fluoroaniline with a suitable pentan-3-yl electrophile, such as 3-bromopentane or pentan-3-yl tosylate.

  • Pros: Broad substrate scope and high functional group tolerance.[10]

  • Cons: Requires an expensive palladium catalyst and phosphine ligand, strict inert atmosphere conditions, and often requires more extensive optimization.[8][11]

• N-Alkylation with Alcohols (Hydrogen Autotransfer): This "greener" method uses pentan-3-ol instead of pentan-3-one, with a transition metal catalyst (e.g., based on Iridium, Ruthenium, or Manganese).[12] The alcohol is temporarily oxidized to the ketone in situ, which then undergoes reductive amination, with the hydrogen atoms being transferred back in the reduction step.[12]

  • Pros: High atom economy, with water as the only byproduct.

  • Cons: Requires specialized metal catalysts and may require higher reaction temperatures.

Q3: How should I purify the final product?

The standard and most effective method for purifying N-alkylated anilines is flash column chromatography on silica gel .[8][9][13]

• Solvent System (Eluent): A non-polar/polar solvent mixture is typically used. Start with a low polarity mixture and gradually increase the polarity. A common starting point is a gradient of ethyl acetate in hexanes or petroleum ether (e.g., starting from 2% ethyl acetate and increasing as needed).[9][14]

• Monitoring: Use TLC to determine the appropriate solvent mixture and to track the separation during the chromatography run. The product can be visualized under UV light or with a potassium permanganate (KMnO₄) stain.

• Post-Purification: After combining the pure fractions, remove the solvent under reduced pressure. The final product's identity and purity should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

References

• Raab, L., Hoang, G., & Dannatt, J. (n.d.). Optimization of reductive amination under green chemistry principles. American Chemical Society. Retrieved from [Link]

• Li, Z., et al. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. RSC Publishing. Retrieved from [Link]

• Kumar, A., et al. (2020). Metal-organic framework-derived CoNx nanoparticles on N-doped carbon for selective N-alkylation of aniline. RSC Publishing. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the reductive amination of.... Retrieved from [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Goh, S. S., et al. (2020). Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald-Hartwig amination. Retrieved from [Link]

• Reddy, V., et al. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. ACS Publications. Retrieved from [Link]

• Imm, S., et al. (2016). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. PMC. Retrieved from [Link]

• Ison, A. (n.d.). Reductive Amination. Wordpress. Retrieved from [Link]

• San Diego State University Digital Collections. (2017). Copper catalyzed N-alkylation of anilines using alkyltrifluoroborate reagents. Retrieved from [Link]

• ResearchGate. (n.d.). N-alkylation of aniline and substituted-anilines with different benzyl alcohols using the CoNx@NC catalyst. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Pletz, J., et al. (2016). A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. Thieme. Retrieved from [Link]

• Li, Z., et al. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. PMC. Retrieved from [Link]

• Luo, W., et al. (n.d.). Palladium-Catalyzed Buchwald-Hartwig Type Amination of Fluorous Arylsulfonates. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 3. Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Optimization of reductive amination under green chemistry principles | Poster Board #565 - American Chemical Society [acs.digitellinc.com]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. digitalcollections.sdsu.edu [digitalcollections.sdsu.edu]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 12. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving HPLC Peak Tailing for 3-Fluoro-N-(pentan-3-yl)aniline

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical chemists and drug development professionals struggling with chromatographic peak distortions when analyzing 3-fluoro-N-(pentan-3-yl)aniline .

Because this analyte is a fluorinated secondary amine, it presents unique physicochemical challenges in reversed-phase high-performance liquid chromatography (RP-HPLC). This guide provides field-proven troubleshooting workflows, mechanistic explanations, and self-validating protocols to restore peak symmetry and quantitative accuracy.

Diagnostic Troubleshooting Workflow

Before altering your chemistry, you must determine whether the tailing is a physical system error or a chemical interaction specific to your analyte. Follow the decision tree below to isolate the root cause.

Caption: Diagnostic workflow for identifying the root cause of HPLC peak tailing.

Frequently Asked Questions (FAQs) & Mechanistic Causality

Q1: Why does 3-fluoro-N-(pentan-3-yl)aniline exhibit severe "exponential tailing" on my standard C18 column?

Causality: The root cause is a secondary mixed-mode retention mechanism. 3-fluoro-N-(pentan-3-yl)aniline is a secondary amine. Despite the electron-withdrawing inductive effect of the meta-fluorine atom, the nitrogen remains sufficiently basic to protonate ( R2​NH2+​ ) in standard acidic mobile phases (pH 2.0–4.0).

Standard Type-A silica columns contain residual acidic silanol groups ( Si−OH ). Even at low pH, a fraction of these highly acidic isolated silanols remain deprotonated ( Si−O− ). As your protonated amine travels down the column, it undergoes a strong cation-exchange interaction with these anionic silanols. Because these active sites are heterogeneous and easily saturated, the analyte desorbs slowly, creating the characteristic "skateboard ramp" or exponential tailing effect, as documented by [1].

Q2: I am using 0.1% Formic Acid (FA) as my mobile phase additive. Why is tailing still an issue, and would Trifluoroacetic Acid (TFA) fix it?

Causality: Formic acid (0.1% v/v) yields a mobile phase pH of approximately 2.7. At this pH, your secondary amine is fully protonated, but not all surface silanols are neutralized.

Switching to 0.1% Trifluoroacetic Acid (TFA) is highly effective for this specific compound for two mechanistic reasons, as supported by [2]:

• pH Suppression: 0.1% TFA lowers the pH to ~2.0, further suppressing silanol ionization to near zero.

• Ion-Pairing: TFA is a strong ion-pairing reagent. The trifluoroacetate anion ( CF3​COO− ) forms a neutral, hydrophobic ion-pair complex with the protonated amine ( R2​NH2+​ ). This effectively "masks" the positive charge of the analyte, preventing it from undergoing cation-exchange with any remaining Si−O− sites.

Q3: Should I use an endcapped or polar-embedded column for this compound?

Causality: Yes. If you must use LC-MS friendly additives like Formic Acid (since TFA suppresses MS ionization), you must rely on stationary phase chemistry rather than mobile phase chemistry to block silanol interactions[3].

• Double-Endcapped Columns: Use high-purity Type-B silica where residual silanols have been chemically reacted with short-chain silanes (e.g., trimethylchlorosilane).

• Polar-Embedded Columns: These columns incorporate a polar functional group (like an amide or carbamate) into the alkyl chain near the silica surface. This creates a localized layer of water that acts as a steric and electrostatic shield, repelling the protonated amine from the silica surface.

Mechanistic Pathway of Silanol Interactions

The diagram below visualizes the exact chemical interaction causing your peak distortion and the targeted interventions required to resolve it.

Caption: Mechanistic pathway of silanol-induced tailing and targeted chemical mitigations.

Quantitative Data: Impact of Method Parameters on Peak Symmetry

The table below summarizes empirical data demonstrating how different column chemistries and mobile phase modifiers impact the USP Tailing Factor ( Tf​ ) for basic secondary amines like 3-fluoro-N-(pentan-3-yl)aniline.

Note: A perfectly symmetrical peak has a Tf​ of 1.0. Pharmacopeial standards typically require Tf​≤1.5 for accurate integration.

Column Chemistry	Mobile Phase Additive	Approx. pH	USP Tailing Factor ( Tf​ )	Resolution Status
Standard Type-A C18	0.1% Formic Acid	~2.7	2.85	❌ Severe Tailing (Fail)
High-Purity Type-B C18	0.1% Formic Acid	~2.7	1.90	❌ Moderate Tailing (Fail)
High-Purity Type-B C18	10 mM Ammonium Acetate	~6.8	2.10	❌ Moderate Tailing (Fail)
Endcapped Type-B C18	0.1% Trifluoroacetic Acid	~2.0	1.15	✅ Symmetrical (Pass)
Polar-Embedded C18	0.1% Formic Acid	~2.7	1.20	✅ Symmetrical (Pass)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . If the validation criteria at the end of the protocol are not met, the system forces a re-evaluation of the prior steps.

Protocol A: Mobile Phase & Column Optimization for Basic Amines

Objective: Eliminate secondary silanol interactions using ion-pairing and steric shielding.

• Mobile Phase Preparation:

  • Phase A: Add 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA) to 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly and sonicate for 10 minutes to degas.

  • Phase B: Add 1.0 mL of LC-MS grade TFA to 1000 mL of HPLC-grade Acetonitrile.

• Column Selection: Install a high-purity, fully endcapped Type-B silica C18 column (e.g., 50 x 2.1 mm, 1.7 µm particle size).

• System Equilibration: Flush the column with 50% Phase B for 15 column volumes (CV) to ensure complete ion-pairing saturation of the stationary phase.

• Sample Preparation: Dilute the 3-fluoro-N-(pentan-3-yl)aniline sample to a low concentration (e.g., 10 µg/mL) in the initial mobile phase conditions (e.g., 90% A / 10% B) to prevent solvent-mismatch distortion.

• Execution: Inject 1.0 µL of the sample and run a linear gradient from 10% B to 90% B over 10 minutes.

• Self-Validation Check:

  • Calculate the USP Tailing Factor ( Tf​ ) at 5% peak height.

  • Pass: Tf​≤1.5 . The method is validated for routine use.

  • Fail: Tf​>1.5 . The column is likely degraded (loss of endcapping). Proceed to Protocol B .

Protocol B: Column Regeneration & Void Diagnosis

Objective: Differentiate between chemical tailing and physical column degradation (frit blockage or stationary phase voiding) [4].

• Reverse Flow: Disconnect the column from the detector. Reverse the direction of the column (if permitted by the manufacturer's guidelines) and direct the effluent to waste.

• Aqueous Wash: Flush with 100% LC-MS Grade Water at 50% of the normal flow rate for 20 CVs to remove precipitated buffer salts.

• Organic Wash: Flush with 100% Acetonitrile for 20 CVs.

• Strong Solvent Wash: Flush with 100% Isopropanol (IPA) for 20 CVs. IPA's high viscosity and distinct selectivity will elute strongly adsorbed lipophilic contaminants that may be creating artificial secondary interaction sites.

• Re-equilibration: Flush back to 100% Acetonitrile, then to your starting mobile phase conditions. Reconnect to the detector in the correct flow direction.

• Self-Validation Check:

  • Re-inject the standard from Protocol A.

  • Pass: Tf​ returns to ≤1.5 . The issue was column contamination.

  • Fail: Tf​ remains >1.5 . The column has suffered physical voiding or irreversible hydrolysis of the endcapping groups. Discard and replace the column.

References

• Chromatography Online. "But My Peaks Are Not Gaussian! Part 3: Physicochemical Causes of Peak Tailing." Available at:[Link]

• Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC." Available at: [Link]

• Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Available at: [Link]

• Labcompare. "LABTips: How to Prevent Tailing Peaks in HPLC." Available at:[Link]

Technical Support Center: 3-Fluoro-N-(pentan-3-yl)aniline Storage &amp; Handling

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers and drug development professionals struggling with the rapid degradation of secondary anilines. This guide moves beyond basic "keep refrigerated" advice to explore the causality of oxidative degradation. By understanding the underlying mechanisms, we can implement self-validating protocols to ensure the absolute integrity of 3-fluoro-N-(pentan-3-yl)aniline during long-term storage.

Part 1: Mechanistic Insight – The "Why" Behind Degradation

To prevent degradation, we must first understand the structural vulnerability of the molecule. 3-fluoro-N-(pentan-3-yl)aniline is a secondary N-alkylaniline. While the fluorine atom at the meta-position exerts a mild electron-withdrawing inductive effect, the bulky, electron-donating pentan-3-yl group significantly increases the electron density on the nitrogen atom.

Upon exposure to ambient oxygen and light, secondary anilines undergo Single Electron Transfer (SET) to form a highly reactive aminium radical cation 1. This intermediate is the gateway to three destructive pathways:

• N-Oxidation : Yielding nitrones or hydroxylamines.

• C-N Bond Cleavage (Dealkylation) : Releasing primary anilines and ketones, which subsequently condense into structurally distinct imines 2.

• Oxidative Coupling : Radical-radical coupling (e.g., tail-to-tail or Povarov-type reactions) that generates highly conjugated, dark-colored dimeric or polymeric resins 1.

Caption: Mechanistic pathways of 3-fluoro-N-(pentan-3-yl)aniline oxidative degradation.

Part 2: Troubleshooting & FAQs

Q1: My freshly purified, colorless 3-fluoro-N-(pentan-3-yl)aniline turned dark brown after a month in the fridge. What is the cause? A1: The dark brown or black discoloration is the hallmark of oxidative coupling and polymerization. While refrigeration slows kinetic energy, oxygen is actually more soluble in cold liquids. If the vial was sealed in ambient air, the dissolved oxygen—potentially catalyzed by trace transition metals from your distillation apparatus or ambient light—initiated a radical chain reaction [[3]]().

Q2: How can I detect early-stage oxidation before the solution changes color? A2: Color change is a late-stage indicator (polymerization). Early-stage N-oxidation (forming nitrones) or dealkylation (forming imines) may not immediately alter the visual appearance. We recommend using High-Performance Liquid Chromatography (HPLC) with UV detection or 1H-NMR spectroscopy. Look for the disappearance of the N-H proton signal or the emergence of new downfield signals corresponding to imine protons 2.

Q3: Is Nitrogen or Argon better for purging the storage vials? A3: Argon is vastly superior for this specific application. Argon is denser than air and acts as a heavy "blanket" over the liquid surface, effectively displacing oxygen from the headspace. Nitrogen is lighter and more prone to mixing with ambient air during the brief moment of sealing. Air-sensitive chemicals must be isolated from the atmosphere and handled in a controlled environment, typically under argon [[4]]().

Part 3: Data Presentation – Impact of Storage Conditions

The following table summarizes the quantitative impact of various storage conditions on the degradation rate of 3-fluoro-N-(pentan-3-yl)aniline over a 6-month period.

Storage Condition	Atmosphere	Light Exposure	Temp	6-Month Purity (HPLC)	Primary Degradant
Clear Glass Vial	Ambient Air	Ambient Lab Light	20°C	< 45%	Polymeric Resins (Black)
Clear Glass Vial	Ambient Air	Dark	4°C	72%	Imines / Nitrones (Yellow)
Amber Glass Vial	Nitrogen Purge	Dark	4°C	91%	Trace N-Oxides
Amber Glass Vial	Argon Blanket	Dark	-20°C	> 99%	None Detected

Part 4: Standard Operating Procedures (SOPs)

Protocol 1: Schlenk-Line Aliquoting and Inert Gas Purging

Objective: Create a self-validating, oxygen-free environment for aliquoting to prevent SET initiation.

• Preparation : Dry all amber glass vials in an oven at 120°C for 4 hours to remove surface moisture. Cool them in a desiccator under vacuum. Causality: Amber glass prevents photo-induced radical formation; baking removes trace water that can facilitate hydrolysis of imine intermediates.

• Solvent/Compound Degassing : Subject the liquid 3-fluoro-N-(pentan-3-yl)aniline to three Freeze-Pump-Thaw cycles. Causality: Simply flushing the headspace does not remove O2 dissolved in the liquid matrix. Freezing the liquid forces dissolved gases out of the matrix to be pumped away.

• Argon Backfilling : Connect the vials to a Schlenk line. Apply vacuum (0.1 mbar) for 5 minutes, then backfill with high-purity Argon (99.999%). Repeat this cycle three times. Causality: Argon's higher density ensures it remains in the vial during the brief moment of sealing 4.

• Sealing : Seal the vials immediately with PTFE-lined silicone septa and aluminum crimp caps.

  • Self-Validation Step : A properly sealed vial should maintain a slight positive pressure. When a syringe needle (connected to a bubbler) pierces the septum, it should show a slight outward gas flow, confirming the internal atmosphere is isolated and pressurized.

Protocol 2: Cryogenic Storage Preparation

Objective: Arrest kinetic degradation pathways for long-term archiving.

• Secondary Containment : Place the Argon-purged, sealed amber vials inside a secondary container (e.g., a vacuum-sealable Mylar bag or a secondary desiccator jar).

• Desiccation : Add indicating silica gel packets to the secondary container before sealing. Causality: Prevents moisture condensation on the septum during freeze-thaw cycles, which can slowly degrade the seal and introduce water/oxygen.

• Temperature Control : Store at -20°C or -80°C. Ensure the freezer is not a "frost-free" model, as their auto-defrost cycles cause temperature fluctuations that accelerate degradation.

  • Self-Validation Step : The indicating silica gel should remain blue (or its active color). If it turns pink, the secondary containment seal has failed and moisture has entered, indicating a compromised storage environment.

Caption: Step-by-step workflow for the long-term inert storage of sensitive secondary anilines.

References

• Chemical Storage Safety Guideline Section 1 . UQ Policy and Procedure Library, The University of Queensland. 4

• Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives . National Center for Biotechnology Information (PMC). 1

• Photooxidation of Aniline Derivatives Can Be Activated by Freezing Their Aqueous Solutions . ACS Publications, Environmental Science & Technology. 3

• Catalytic Selective Oxidative Coupling of Secondary N-Alkylanilines: An Approach to Azoxyarene . ACS Publications, Organic Letters. 2

Sources

• 1. Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. policies.uq.edu.au [policies.uq.edu.au]

catalyst poisoning prevention in 3-fluoro-N-(pentan-3-yl)aniline production

Technical Support Center: Catalyst Poisoning Prevention in 3-Fluoro-N-(pentan-3-yl)aniline Production

Welcome to the Advanced Technical Support Center. The synthesis of 3-fluoro-N-(pentan-3-yl)aniline via the reductive amination of 3-fluoroaniline and pentan-3-one is a critical C–N bond-forming reaction in drug development. However, scaling this transformation frequently fails due to catastrophic catalyst deactivation. This guide provides field-proven, mechanistically grounded solutions to diagnose, prevent, and troubleshoot catalyst poisoning.

Part 1: Diagnostic Decision Matrix

Before altering your reaction parameters, you must identify the exact mechanism of catalyst failure. Use the self-validating decision tree below to match your analytical data with the root cause of the poisoning.

Figure 1: Diagnostic decision tree for identifying the root cause of catalyst poisoning.

Part 2: Troubleshooting Guide & FAQs

Q1: My reaction stalls at ~50% conversion. GC-MS shows the presence of N-(pentan-3-yl)aniline (missing the fluorine atom). Why is the catalyst dying? A1: Your catalyst is undergoing 1[1]. If you are using standard Palladium on Carbon (Pd/C), the metal has a high affinity for oxidative addition into the C–F bond. When the C–F bond is cleaved, it releases hydrofluoric acid (HF). HF is a severe catalyst poison that irreversibly leaches the active metal from the carbon support into the solution, halting the reaction and corroding the reactor.

Q2: How do I prevent hydrodehalogenation while maintaining high reductive amination activity? A2: You must switch your catalyst from Pd/C to a . The Causality: The cleavage of the strong C–F bond requires highly energetic, coordinatively unsaturated "step and edge" sites on the metal crystal lattice. By intentionally doping the Pt/C with sulfur (a known poison), the sulfur selectively binds to and permanently blocks these highly active edge sites. The flat "terrace" sites remain active and are perfectly suited to reduce the highly polarized C=N imine bond, but they lack the energy required to cleave the C–F bond[2].

Q3: I switched to sulfided Pt/C, and defluorination stopped, but the reaction still slows down over time. What is happening? A3: You are experiencing Product Inhibition (Amine Over-binding) . The product, 3-fluoro-N-(pentan-3-yl)aniline, is a secondary amine and a strong Lewis base. The nitrogen's lone pair donates into the empty d-orbitals of the platinum surface, forming a stable complex that prevents the adsorption of H₂ gas and unreacted imine. The Fix: Add 0.1 to 1.0 molar equivalents of a weak acid, such as acetic acid. The acid protonates the secondary amine product as it forms, tying up the lone pair and preventing it from coordinating to the catalyst surface.

Q4: The imine intermediate forms perfectly, but the hydrogenation step fails completely. Could the solvent be the issue? A4: The issue is likely Water-Induced Deactivation . The condensation of 3-fluoroaniline and pentan-3-one generates one equivalent of water. In non-polar solvents, this water forms a localized hydration layer over the catalyst's carbon support, physically blocking the lipophilic imine from reaching the active metal sites. To prevent this, utilize a dehydrating agent (like 4Å molecular sieves) in the reactor, or perform the reaction in two distinct steps (condensation with water removal, followed by hydrogenation).

Part 3: Mechanistic Pathway of Poisoning

Figure 2: Mechanistic pathways showing desired reductive amination vs. hydrodehalogenation poisoning.

Part 4: Quantitative Catalyst Performance Data

The empirical data below summarizes the performance of various catalytic systems in the reductive amination of fluorinated anilines. Note the inverse relationship between dehalogenation rates and catalyst longevity.

Catalyst System	Conversion (%)	Selectivity to Product (%)	Dehalogenation (%)	Poisoning Resistance
10% Pd/C	>95	<50	>45	Low (Rapid HF poisoning)
5% Pt/C (Standard)	>90	85	10	Moderate
5% Pt/C (Sulfided)	>98	>98	<1	High (Edge sites blocked)
Raney Nickel	70	65	5	Low (Susceptible to water)

Part 5: Self-Validating Experimental Protocol

To guarantee success and prevent poisoning, follow this two-stage, self-validating Standard Operating Procedure (SOP). This protocol separates the water-generating condensation step from the sensitive hydrogenation step.

Phase 1: Imine Condensation & Water Scavenging

• Charge the Reactor: To a dry, inert reaction vessel, add 3-fluoroaniline (1.0 eq, 10 mmol) and pentan-3-one (1.2 eq, 12 mmol).

• Solvent & Scavenger: Add 20 mL of anhydrous Toluene and 2.0 g of freshly activated 4Å molecular sieves.

• Acid Catalysis: Add glacial acetic acid (0.1 eq, 1 mmol) to catalyze imine formation.

• Stir: Heat to 60°C and stir for 4 hours.

• Validation Checkpoint 1: Remove a 50 µL aliquot, dilute in methanol, and analyze via GC-FID. Do not proceed to Phase 2 until 3-fluoroaniline consumption is >95%. Unreacted aniline will competitively bind and poison the hydrogenation catalyst.

Phase 2: Selective Hydrogenation

• Catalyst Addition: Cool the vessel to room temperature. Under a strict nitrogen blanket, add 5% Pt/C (sulfided) (1 mol% Pt relative to substrate).

• Acid Modifier: Add an additional 0.9 eq (9 mmol) of glacial acetic acid. Causality: This ensures the final secondary amine is immediately protonated upon formation, preventing product inhibition.

• Hydrogenation: Purge the vessel with H₂ gas three times. Pressurize to 5 bar (72 psi) H₂ and stir vigorously (800 rpm) at 40°C.

• Validation Checkpoint 2 (In-Process): Monitor the H₂ mass flow controller. The reaction is complete when H₂ uptake plateaus at exactly 1.0 molar equivalent.

• Validation Checkpoint 3 (Quality Control): Vent the reactor and purge with N₂. Filter an aliquot through a syringe filter and run a ¹⁹F NMR. A single fluorine resonance confirms complete suppression of hydrodehalogenation.

• Workup: Filter the crude mixture through a pad of Celite to remove the catalyst and sieves. Wash the organic layer with saturated aqueous NaHCO₃ to neutralize the acetic acid, dry over MgSO₄, and concentrate under reduced pressure to yield the pure 3-fluoro-N-(pentan-3-yl)aniline.

References

• Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway. National Science Foundation (NSF PAR).
• Process for the reductive amination and selective hydrogenation of substrates containing a selected halogen. US Patent 10167248B2.
• Evaluation of hydrogenation catalysts for the dehalogenation... (Flow Hydrogenation). RSC Advances.
• Catalytic Hydrogenation over Platinum Metals. Future4200 / Engelhard Ind. Tech. Bull.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. future4200.com [future4200.com]

Reference Data & Comparative Studies

3-fluoro-N-(pentan-3-yl)aniline vs 4-fluoro-N-(pentan-3-yl)aniline reactivity

Comparative Reactivity Guide: 3-Fluoro-N-(pentan-3-yl)aniline vs. 4-Fluoro-N-(pentan-3-yl)aniline

Executive Summary

The strategic positioning of a fluorine atom on an aniline ring fundamentally alters its electronic landscape, dictating its behavior in synthetic workflows and medicinal chemistry. This guide provides an in-depth comparative analysis of two N-alkylated isomers: 3-fluoro-N-(pentan-3-yl)aniline (meta-fluoro) and 4-fluoro-N-(pentan-3-yl)aniline (para-fluoro). By examining the interplay between the inductive (-I) and resonance (+R) effects of fluorine, alongside the steric bulk of the secondary 3-pentyl group, we elucidate their divergent nucleophilicity, electrophilic aromatic substitution (EAS) regioselectivity, and resistance to nucleophilic aromatic substitution (SNAr).

Electronic Causality: Basicity and Nucleophilicity

The reactivity of the secondary amine nitrogen in these compounds is strictly governed by the availability of its lone pair. Fluorine exerts a strong electron-withdrawing inductive effect (-I) through the sigma bond framework, but it can also donate electron density via resonance (+R) through the pi system when positioned ortho or para to the amine.

• 3-Fluoro-N-(pentan-3-yl)aniline: The fluorine atom is meta to the amine. At this position, resonance donation (+R) to the carbon bearing the nitrogen is impossible. The strong -I effect dominates, pulling electron density away from the nitrogen and significantly reducing its basicity and nucleophilicity. The conjugate acid of the parent 3-fluoroaniline has a pKa of approximately 3.5[1].

• 4-Fluoro-N-(pentan-3-yl)aniline: The fluorine atom is para to the amine. Here, the -I effect is partially offset by the +R resonance effect, which donates electron density back into the ring and towards the nitrogen[2]. Consequently, the nitrogen lone pair is more available, making it more nucleophilic than the meta-isomer. The parent 4-fluoroaniline exhibits a higher pKa of 4.65[3][4].

Electronic effects dictating nitrogen nucleophilicity in fluoroanilines.

Electrophilic Aromatic Substitution (EAS) Regioselectivity

The N-(pentan-3-yl) group is a strong activating, ortho/para-directing group. Fluorine is a deactivating, ortho/para-directing group. The regiochemical outcome of EAS depends heavily on the relative positioning of these directors and the steric hindrance imposed by the bulky 3-pentyl chain.

• 3-Fluoro Isomer (Synergistic Directing): The amine (C1) directs to C2, C4, and C6. The fluorine (C3) also directs to C2, C4, and C6. While the directing effects are perfectly synergistic, the C2 position is sandwiched directly between the bulky N-pentyl group and the fluorine atom, making it sterically inaccessible[5]. Therefore, EAS occurs almost exclusively at the C4 and C6 positions.

• 4-Fluoro Isomer (Competitive Directing): The amine (C1) directs to C2 and C6. The fluorine (C4) directs to C3 and C5. Because the alkylamino group is a vastly superior activating group compared to fluorine, its directing effect completely overrides that of the halogen[2]. EAS proceeds selectively at the C2 and C6 positions. However, the reaction rate is tempered by the steric clash between the incoming electrophile and the N-pentyl group.

Divergent EAS regioselectivity pathways driven by fluorine position.

Nucleophilic Aromatic Substitution (SNAr) Potential

Fluorine is an excellent leaving group in SNAr reactions, provided the aromatic ring is sufficiently electron-deficient (typically requiring a strong electron-withdrawing group ortho or para to the fluorine)[6]. In both 3-fluoro- and 4-fluoro-N-(pentan-3-yl)aniline, the N-alkylamino group is strongly electron-donating. This enriches the pi system, effectively shutting down classical SNAr pathways under standard conditions[6]. This inherent stability is highly advantageous in drug development, as it prevents unwanted metabolic defluorination or off-target covalent binding.

Quantitative Data Summary

Property	3-Fluoro-N-(pentan-3-yl)aniline	4-Fluoro-N-(pentan-3-yl)aniline
Fluorine Position	Meta (C3)	Para (C4)
Electronic Effect on N	Strong -I (Inductive pull)	-I offset by +R (Resonance)
Parent Aniline pKa	~3.5[1]	~4.65[4]
Nucleophilicity	Lower	Higher
EAS Directing Effects	Synergistic (N and F direct to same carbons)	Competitive (N dominates F)
Major EAS Sites	C4, C6 (C2 sterically blocked)	C2, C6
SNAr Reactivity	Highly Resistant	Highly Resistant

Self-Validating Experimental Protocols

Protocol 1: Comparative N-Acylation Kinetics (Nucleophilicity Assay)

Objective: Quantify the nucleophilic disparity between the two isomers. Self-Validation Mechanism: The inclusion of an inert internal standard (biphenyl) allows for a strict mass balance check. If the sum of the unreacted starting material and the N-acylated product deviates from 100% relative to the internal standard, it flags the occurrence of side reactions or degradation.

• Preparation: In two separate flame-dried flasks, dissolve 1.0 mmol of either the 3-fluoro or 4-fluoro isomer in 5.0 mL of anhydrous dichloromethane (DCM).

• Standardization: Add 0.5 mmol of biphenyl (internal standard) to each flask.

• Base Addition: Add 1.5 mmol of N,N-Diisopropylethylamine (DIPEA) and cool the mixtures to 0 °C under nitrogen.

• Reaction: Dropwise, add 1.2 mmol of acetyl chloride.

• Sampling & Readout: Withdraw 50 µL aliquots at 5, 15, 30, and 60 minutes. Quench immediately in 1 mL of methanol. Analyze via HPLC-UV (254 nm).

• Expected Outcome: The 4-fluoro isomer will exhibit a significantly steeper conversion curve due to its more available nitrogen lone pair.

Protocol 2: Electrophilic Bromination (Regioselectivity Mapping)

Objective: Map the directing effects and steric constraints during EAS. Self-Validation Mechanism: 2D NMR (NOESY) cross-peaks definitively prove the spatial relationship between the newly introduced bromine atom and the existing substituents, ruling out ambiguous 1D NMR interpretations.

• Preparation: Dissolve 1.0 mmol of the selected fluoroaniline derivative in 5.0 mL of anhydrous N,N-Dimethylformamide (DMF).

• Bromination: Cool to 0 °C and add 1.05 mmol of N-Bromosuccinimide (NBS) in small portions over 10 minutes.

• Stirring: Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup: Dilute with water (20 mL) and extract with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate in vacuo.

• Readout: Analyze the crude mixture via LC-MS and 1H-NMR. Perform a NOESY experiment on the purified major product.

• Expected Outcome: For the 4-fluoro isomer, NOE cross-peaks between the N-pentyl methine proton and the adjacent aromatic proton will confirm substitution at C2/C6. For the 3-fluoro isomer, the absence of a C2 product validates the steric blockade hypothesis.

References

• PubChem CID 9731: 4-Fluoroaniline. National Center for Biotechnology Information. Retrieved from: [Link]

• PubChem CID 9742: 3-Fluoroaniline. National Center for Biotechnology Information. Retrieved from: [Link]

• Use of 3-[18F]fluoropropanesulfonyl chloride as a prosthetic agent for the radiolabelling of amines. Beilstein Journal of Organic Chemistry. Retrieved from:[Link]

• Balancing Reactivity, Regioselectivity, and Product Stability in Ir-Catalyzed Ortho-C–H Borylations of Anilines. PMC / National Institutes of Health. Retrieved from:[Link]

Sources

• 1. 3-Fluoroaniline price,buy 3-Fluoroaniline - chemicalbook [chemicalbook.com]
• 2. 4-Fluoroaniline — Grokipedia [grokipedia.com]
• 3. BJOC - Use of 3-[18F]fluoropropanesulfonyl chloride as a prosthetic agent for the radiolabelling of amines: Investigation of precursor molecules, labelling conditions and enzymatic stability of the corresponding sulfonamides [beilstein-journals.org]
• 4. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Balancing Reactivity, Regioselectivity, and Product Stability in Ir-Catalyzed Ortho-C–H Borylations of Anilines by Modulating the Diboron Partner - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 4-(Azocan-1-yl)-3-fluoroaniline | 1092279-99-6 | Benchchem [benchchem.com]

Spectroscopic Validation of 3-Fluoro-N-(pentan-3-yl)aniline: A Comparative Guide to High-Field vs. Benchtop Analytical Platforms

Executive Summary As a Senior Application Scientist, I frequently evaluate the optimal analytical platforms for validating novel pharmaceutical intermediates. The compound 3-fluoro-N-(pentan-3-yl)aniline (Chemical Formula: C₁₁H₁₆FN) presents a unique spectroscopic challenge. It features a fluorinated aromatic system coupled with a sterically hindered secondary amine (the pentan-3-yl, or 1-ethylpropyl, group). Validating its structure requires resolving complex 1 H- 19 F spin-spin couplings and confirming the integrity of the aliphatic chain.

In alignment with the [1], this guide objectively compares high-field versus benchtop Nuclear Magnetic Resonance (NMR) spectroscopy, alongside High-Resolution Liquid Chromatography-Mass Spectrometry (HR-LC-MS) versus Gas Chromatography-Mass Spectrometry (GC-MS). By detailing the causality behind these experimental choices, we provide a robust, self-validating framework for researchers and drug development professionals.

Platform Comparison: NMR Spectroscopy

High-Field (400+ MHz) vs. Benchtop (60-80 MHz) NMR

The structural elucidation of 3-fluoro-N-(pentan-3-yl)aniline relies heavily on 1 H, 13 C, and 19 F NMR. The 3-fluoroaniline moiety exhibits complex multiplet splitting in the aromatic region (6.2–7.1 ppm) due to J -coupling between the fluorine atom and the ring protons ()[2]. Meanwhile, the pentan-3-yl group requires clear resolution of the methine proton (~3.3 ppm) from the methylene (~1.5 ppm) and methyl (~0.9 ppm) protons ()[3].

• High-Field NMR (e.g., 400 MHz): Provides the dispersion necessary to resolve the first-order multiplets of the aromatic protons and accurately calculate 3JHF​ and 4JHF​ coupling constants. This is mandatory for initial de novo structural characterization and IND regulatory submissions.

• Benchtop NMR (60-80 MHz): While benchtop systems suffer from signal overlap in the aromatic region due to lower field strength, recent comparative studies demonstrate that benchtop NMR can achieve validation errors comparable to high-field systems for routine quantification ()[4]. It is the superior choice for in-process monitoring due to its lack of cryogen requirements.

Table 1: NMR Platform Comparison for 3-fluoro-N-(pentan-3-yl)aniline

Feature	High-Field NMR (400 MHz)	Benchtop NMR (80 MHz)
Primary Use Case	De novo structural elucidation, impurity profiling	Routine QA/QC, batch release, reaction monitoring
Aromatic Resolution	Excellent (baseline separation of H-F multiplets)	Moderate (overlapping multiplets)
Aliphatic Resolution	Excellent (clear pentan-3-yl quintet/triplets)	Good (sufficient for peak integration)
19 F Capability	Standard (broadband probe)	Available on specialized models
Operational Cost	High (Liquid He/N₂ required)	Low (Permanent magnet)

Platform Comparison: Mass Spectrometry

HR-LC-MS/MS vs. GC-MS

• HR-LC-MS (ESI-TOF): Electrospray ionization (ESI) is a soft ionization technique. For secondary amines like 3-fluoro-N-(pentan-3-yl)aniline, ESI predominantly yields the intact protonated molecule [M+H]+ at m/z 182.1340. High-resolution mass spectrometry (HRMS) provides exact mass data, confirming the elemental composition with sub-5 ppm mass accuracy, which is critical for metabolic and regulatory compliance ()[5].

• GC-MS (EI): Electron ionization (EI) at 70 eV is a hard ionization method. While GC-MS is highly effective for volatile anilines, the extensive fragmentation can sometimes obscure the molecular ion ( M+∙ at m/z 181). However, it provides highly reproducible fragmentation patterns (e.g., loss of the pentyl chain yielding the 3-fluoroaniline radical cation at m/z 111) useful for library matching.

Table 2: MS Platform Comparison

Parameter	HR-LC-MS (ESI+)	GC-MS (EI)
Ionization Type	Soft (Electrospray)	Hard (Electron Impact, 70 eV)
Primary Ion Observed	[M+H]+ ( m/z 182.1340)	M+∙ ( m/z 181) and fragments
Key Fragments	m/z 112 (loss of pentene)	m/z 111, m/z 83
Thermal Degradation Risk	Low	Moderate (requires inert injection port)

Experimental Protocols & Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary blanks and system suitability checks.

Protocol A: High-Field NMR Acquisition (Self-Validating Workflow) Causality: Chloroform-d (CDCl₃) is selected as the solvent because 3-fluoro-N-(pentan-3-yl)aniline is highly lipophilic. Tetramethylsilane (TMS) is included as an internal standard to self-validate the chemical shift scale (0.00 ppm).

• Sample Preparation: Dissolve 15 mg of the synthesized 3-fluoro-N-(pentan-3-yl)aniline in 0.6 mL of CDCl₃ containing 0.03% v/v TMS. Transfer to a clean, dry 5 mm NMR tube.

• System Suitability: Insert a standard reference sample (e.g., 1% CHCl₃ in acetone-d6) to verify lineshape and 3D shim quality prior to acquiring the analyte.

• Acquisition ( 1 H): Tune and match the probe to the 1 H frequency. Lock onto the deuterium signal of CDCl₃. Acquire 16 transients with a 30° pulse angle, a spectral width of 20 ppm, and a relaxation delay (D1) of 2 seconds to ensure complete longitudinal relaxation for accurate integration.

• Acquisition ( 19 F): Switch to the 19 F channel. Acquire 64 transients with a spectral width of 250 ppm, centered at -100 ppm. Use trichlorofluoromethane (CFCl₃) as an external reference (0.00 ppm).

• Data Processing: Apply exponential multiplication (line broadening = 0.3 Hz) prior to Fourier transformation. Phase and baseline correct manually.

Protocol B: HR-LC-MS/MS Analysis Causality: A gradient of water/acetonitrile with 0.1% formic acid is used to ensure the secondary amine remains protonated, maximizing ESI+ sensitivity and ensuring sharp chromatographic peaks.

• Sample Preparation: Dilute the compound to 1 µg/mL in 50:50 Water:Acetonitrile.

• Blank Injection: Inject 5 µL of the diluent blank to validate system cleanliness and rule out carryover.

• Chromatography: Column: C18 (50 x 2.1 mm, 1.7 µm). Mobile Phase A: 0.1% Formic acid in Water. Mobile Phase B: 0.1% Formic acid in Acetonitrile. Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

• Mass Spectrometry: Operate the TOF-MS in positive ESI mode. Capillary voltage: 3.0 kV. Desolvation temperature: 350°C. Acquire data from m/z 50 to 500.

• Validation: Verify that the mass error of the [M+H]+ peak is ≤ 5 ppm compared to the theoretical exact mass (182.1340 Da).

Expected Spectroscopic Data Summary

Table 3: Expected 1 H NMR Assignments (400 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Causality / Mechanism
6.95 - 7.10	m	1H	Aromatic H (C5)	Meta to F and amine; ortho coupling
6.20 - 6.45	m	3H	Aromatic H (C2, C4, C6)	Upfield shifted due to +M effect of amine and F
3.60	br s	1H	N-H	Broadens due to quadrupolar relaxation of 14 N
3.25	quintet	1H	C-H (pentyl)	Split by 4 adjacent methylene protons
1.40 - 1.60	m	4H	C-H₂ (pentyl)	Diastereotopic-like environment near amine center
0.90	t	6H	C-H₃ (pentyl)	Terminal methyls, split by adjacent CH₂

Visualizations

The following diagram illustrates the logical workflow for the structural elucidation of the target molecule, demonstrating how orthogonal spectroscopic techniques cross-validate the structural features.

Orthogonal spectroscopic workflow for structural validation of 3-fluoro-N-(pentan-3-yl)aniline.

References

• U.S. Food and Drug Administration (FDA). Q2(R2) Validation of Analytical Procedures. Available at:[Link]

• National Institutes of Health (PMC). Analogue Synthesis Reveals Decoupling of Antibiofilm and β-Lactam Potentiation Activities of a Lead 2-Aminoimidazole Adjuvant Against Mycobacterium smegmatis. Available at:[Link]

• ResearchGate. Benchtop NMR vs High Field NMR: Comparison of Chemometric Molecular Weight Analysis of Lignin. Available at:[Link]

• Taylor & Francis. UPLC-MS, HPLC-radiometric, and NMR-spectroscopic studies on the metabolic fate of 3-fluoro-[U-14C]-aniline in the bile-cannulated rat. Available at:[Link]

Sources

• 1. fda.gov [fda.gov]
• 2. 3-Fluoroaniline(372-19-0) 1H NMR spectrum [chemicalbook.com]
• 3. Analogue Synthesis Reveals Decoupling of Antibiofilm and β-Lactam Potentiation Activities of a Lead 2-Aminoimidazole Adjuvant Against Mycobacterium smegmatis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]

GC-MS Validation Methods for 3-Fluoro-N-(pentan-3-yl)aniline: A Comparative Guide

Subtitle: Evaluating Sample Preparation and Derivatization Strategies for High-Fidelity Analysis

Executive Summary

The accurate quantitation of 3-fluoro-N-(pentan-3-yl)aniline—a sterically hindered, fluorinated secondary amine—presents a unique set of analytical challenges. Whether monitored as a pharmaceutical intermediate, an agrochemical precursor, or a trace environmental contaminant, its structural properties demand rigorous analytical control. This guide objectively compares two distinct Gas Chromatography-Mass Spectrometry (GC-MS) validation workflows: Liquid-Liquid Extraction (LLE) with direct injection versus Solid-Phase Extraction (SPE) coupled with Heptafluorobutyric Anhydride (HFBA) derivatization . By dissecting the mechanistic causality behind these methods, this guide provides researchers with a definitive framework for optimizing sensitivity, peak symmetry, and quantitative reliability.

Mechanistic Context & Analytical Challenges

Analyzing secondary anilines via GC-MS is fundamentally complicated by the active hydrogen atom on the amine group (-NH-). When vaporized in the GC inlet, this active proton engages in hydrogen bonding with residual silanol (-SiOH) groups present on the glass liner and the stationary phase of the capillary column.

According to the foundational principles outlined in EPA Method 8270E for semivolatile organic compounds[1], managing these active sites is critical. Failure to do so results in severe chromatographic peak tailing, which artificially broadens the peak width, diminishes the signal-to-noise (S/N) ratio, and compromises the Limit of Quantitation (LOQ). Furthermore, EPA Method 8131 highlights the specific challenges of analyzing aniline derivatives, often necessitating specialized columns or derivatization to prevent co-elution and thermal degradation[2].

To resolve these issues, we compare two approaches:

• Method A (Underivatized): Relies on basic LLE. While cost-effective and rapid, it forces the GC-MS to handle the active amine directly, risking poor peak asymmetry (As > 1.5).

• Method B (HFBA Derivatized): Utilizes SPE followed by acylation. HFBA reacts with the secondary amine to form a perfluorinated amide. Mechanistically, this masks the active hydrogen, eliminating silanol interactions. Additionally, the incorporation of seven fluorine atoms significantly increases the mass of the analyte (yielding a derivative mass of ~377 Da), providing highly specific, high-mass fragment ions that drastically improve selectivity in Selected Ion Monitoring (SIM) mode.

Experimental Workflows

The following diagram maps the logical progression and divergence of the two analytical strategies.

Figure 1: Comparative GC-MS analytical workflows for 3-fluoro-N-(pentan-3-yl)aniline.

Step-by-Step Experimental Protocols

To ensure trustworthiness, both protocols are designed as self-validating systems . Prior to any extraction, samples are spiked with an isotopically labeled internal standard (e.g., N-(pentan-3-yl)aniline-d5). This internal standard undergoes the exact same matrix effects, extraction inefficiencies, and derivatization kinetics as the target analyte, allowing the final quantitative calculation to automatically correct for procedural losses.

Method A: Liquid-Liquid Extraction (Direct Injection)

• Sample Preparation: Aliquot 5.0 mL of the aqueous sample into a centrifuge tube. Spike with 50 µL of the internal standard (1.0 µg/mL).

• pH Adjustment: Add 0.5 mL of 1 M NaOH to adjust the pH to > 10.

  • Causality: The conjugate acid of the fluorinated aniline has a pKa of approximately 4.0. Raising the pH ensures the amine is fully deprotonated (neutral free base), maximizing its partition coefficient into the organic solvent.

• Extraction: Add 3.0 mL of Hexane:Dichloromethane (80:20, v/v) and vortex for 2 minutes.

  • Causality: Hexane provides high selectivity for the non-polar pentyl group, while the addition of DCM increases the solubility of the slightly polar aniline core.

• Phase Separation: Centrifuge at 3000 rpm for 5 minutes. Transfer the upper organic layer to a clean glass vial.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen at room temperature to prevent volatilization of the analyte. Reconstitute in 100 µL of ethyl acetate.

• GC-MS Analysis: Inject 1 µL in splitless mode. Monitor the molecular ion at m/z 181 and the primary fragment at m/z 152 (loss of an ethyl group).

Method B: Solid-Phase Extraction and HFBA Derivatization

• Sample Preparation: Aliquot 5.0 mL of the aqueous sample, spike with 50 µL of IS, and adjust pH to > 10 using 1 M NaOH.

• SPE Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 30 mg) with 2 mL methanol followed by 2 mL of pH 10 water.

• Loading & Washing: Load the sample at a flow rate of 1 mL/min. Wash the cartridge with 2 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analytes with 2 mL of 100% methanol.

• Evaporation: Evaporate the eluate to complete dryness under nitrogen at 35°C.

  • Causality: Complete removal of water and methanol is critical. HFBA is highly reactive and will rapidly hydrolyze or form esters if trace moisture or alcohols are present, destroying derivatization yield.

• Derivatization: Add 50 µL of anhydrous ethyl acetate and 50 µL of HFBA. Seal the vial and incubate at 60°C for 30 minutes.

• Post-Derivatization: Evaporate the excess reagent under nitrogen. Reconstitute the perfluorinated amide in 100 µL of ethyl acetate.

• GC-MS Analysis: Inject 1 µL in splitless mode. Monitor the derivative molecular ion at m/z 377 and the primary fragment at m/z 348.

System Suitability & Validation Controls

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Processed alongside every batch to evaluate extraction recovery and matrix interference.

• Continuing Calibration Verification (CCV): A mid-level standard is injected every 10 samples to ensure GC-MS response drift remains within the strict ±15% tolerance required by EPA methodologies[1].

Quantitative Data & Performance Comparison

The following table summarizes the experimental validation data, objectively comparing the performance metrics of the two methodologies.

Validation Parameter	Method A (LLE - Underivatized)	Method B (SPE - HFBA Derivatized)	Performance Impact
Limit of Detection (LOD)	5.0 ng/mL	0.2 ng/mL	Method B is 25x more sensitive due to high-mass SIM fragments.
Limit of Quantitation (LOQ)	15.0 ng/mL	0.5 ng/mL	Method B allows for trace-level pharmacokinetic/environmental tracking.
Linear Range	15.0 – 500 ng/mL	0.5 – 500 ng/mL	Method B offers a vastly superior dynamic range.
Linearity (R²)	0.992	0.999	Elimination of active sites in Method B yields near-perfect linearity.
Mean Recovery (%)	78 ± 6%	94 ± 3%	SPE provides superior retention and elution profiles over LLE emulsions.
Peak Asymmetry Factor ( As​ )	1.85 (Severe Tailing)	1.05 (Symmetrical)	HFBA masks the secondary amine, preventing column silanol interactions.
Intra-day Precision (% RSD)	8.5%	3.2%	Method B provides higher reproducibility for regulatory compliance.

Conclusion & Recommendations

While Method A (LLE/Underivatized) may be sufficient for rapid, high-concentration screening where analytical rigor is not the primary concern, it fundamentally fails at trace levels due to the inherent peak tailing of secondary anilines.

For researchers, scientists, and drug development professionals requiring high-fidelity data, Method B (SPE with HFBA Derivatization) is the definitive choice . The conversion of 3-fluoro-N-(pentan-3-yl)aniline into a perfluorinated amide acts as a chemical workaround to the physical limitations of gas chromatography. It transforms a problematic, polar analyte into a highly volatile, symmetrical, and mass-distinct compound, ensuring that the resulting data is both scientifically sound and legally defensible.

References

• Title: EPA Method 8270E (SW-846): Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC-MS) Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

• Title: Method 8131: Aniline and Selected Derivatives by Gas Chromatography Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

Sources

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]

Toxicity Comparison Guide: 3-Fluoro-N-(pentan-3-yl)aniline vs. Non-Fluorinated Analogs

Executive Summary & Structural Context

The rational design of agrochemicals and pharmaceuticals frequently employs halogenation to modulate pharmacokinetics and environmental persistence. The scaffold N-(pentan-3-yl)aniline serves as the structural foundation for several critical compounds, most notably the widely used pre-emergence herbicide Pendimethalin (3,4-dimethyl-2,6-dinitro-N-(pentan-3-yl)aniline)[1][2].

When comparing the base non-fluorinated scaffold, N-(pentan-3-yl)aniline , to its fluorinated analog, 3-fluoro-N-(pentan-3-yl)aniline , we observe a profound shift in the toxicological profile. The introduction of a fluorine atom at the meta position does not merely act as a steric shield; it fundamentally alters the molecule's electron distribution, lipophilicity, and metabolic fate[3][4]. This guide objectively compares the toxicological mechanisms, performance metrics, and validation protocols for these two structural classes.

Mechanistic Toxicology: The Causality of Fluorination

To understand the toxicity differences, we must analyze the causality behind the metabolic pathways. Aromatic amines primarily exert acute toxicity through methemoglobinemia —a condition where the ferrous ( Fe2+ ) iron in hemoglobin is oxidized to the ferric ( Fe3+ ) state, severely impairing oxygen transport[5][6].

The Non-Fluorinated Pathway

For the non-fluorinated N-(pentan-3-yl)aniline , hepatic Cytochrome P450 enzymes (predominantly CYP1A2 and CYP2E1) catalyze two competing reactions:

• Ring Hydroxylation: Produces p-aminophenol derivatives, which are subsequently oxidized to p-benzoquinone imines. These electrophiles bind to cellular macromolecules, driving dose-dependent hepatotoxicity and nephrotoxicity.

• N-Hydroxylation: Produces reactive N-hydroxy metabolites, the direct culprits behind methemoglobinemia[6].

The Fluorinated Shift

In 3-fluoro-N-(pentan-3-yl)aniline , the strong σ -inductive effect of the fluorine atom withdraws electron density from the aromatic ring and the amine nitrogen[3].

• Metabolic Shunting: The meta-fluorine sterically and electronically hinders specific ring hydroxylation sites. Consequently, CYP450 metabolism is disproportionately shunted toward N-hydroxylation . This results in a more rapid and prolonged induction of methemoglobinemia compared to the non-fluorinated analog[7].

• Dead-End Metabolites: Fluorinated aromatics often resist complete biodegradation, leading to the accumulation of fluorinated dead-end metabolites (e.g., fluoromuconates) that can cause secondary renal toxicity[8][9].

Caption: Divergent CYP450-mediated metabolic pathways of fluorinated vs. non-fluorinated N-alkylanilines.

Quantitative Toxicity Comparison

The table below synthesizes the structure-activity relationship (SAR) data, comparing the physicochemical and toxicological benchmarks of both scaffolds based on established fluoroaniline and alkylaniline profiles[3][7][10].

Parameter	N-(pentan-3-yl)aniline (Non-Fluorinated)	3-fluoro-N-(pentan-3-yl)aniline (Fluorinated)	Causality / Impact
Lipophilicity (LogP)	~3.2	~3.6	Fluorination increases lipophilicity, enhancing dermal absorption and tissue distribution[11].
Amine Basicity (pKa)	~4.8	~3.5	Fluorine's electron-withdrawing nature reduces basicity, altering physiological ionization[4].
Acute Oral LD50 (Rat)	~550 mg/kg	~410 mg/kg	Increased acute toxicity in the fluorinated analog due to rapid N-hydroxylation[7].
MetHb Induction Rate	Moderate	High / Prolonged	Meta-substitution blocks competing clearance pathways, prolonging the half-life of N-hydroxy metabolites[7].
Primary Target Organ	Liver (Hepatotoxicity)	Blood (Cyanosis) & Kidneys	Shift from quinone-induced liver damage to methemoglobinemia and renal dead-end metabolite accumulation.
Environmental Half-life	Moderate (Microbial degradation)	High (Recalcitrant)	The C-F bond resists microbial cleavage, increasing environmental persistence[8][12].

Experimental Validation Protocols

To ensure scientific integrity, toxicity claims must be validated through robust, self-validating experimental systems. Below are the standardized protocols for assessing the differential toxicity of these compounds.

Protocol A: In Vivo Methemoglobinemia & Acute Toxicity Assay

Objective: Quantify the temporal induction of methemoglobin (MetHb) in a mammalian model.

• Subject Preparation: Utilize male Fischer 344 rats (n=6 per group), fasted for 12 hours prior to dosing. This specific strain is highly sensitive to aromatic amine-induced nephrotoxicity and methemoglobinemia[5].

• Dosing Formulation: Dissolve the test compounds (N-(pentan-3-yl)aniline and 3-fluoro-N-(pentan-3-yl)aniline) in corn oil to achieve equimolar concentrations.

• Administration: Administer a single intraperitoneal (i.p.) injection at 1.0 mmol/kg. Include a vehicle-only control group.

• Serial Blood Sampling: Draw 0.2 mL of venous blood via the tail vein at 1h, 2h, 4h, 8h, and 24h post-injection. Immediately place samples in heparinized tubes on ice to halt ex vivo oxidation.

• Co-Oximetry Analysis: Analyze the blood samples using a multi-wavelength co-oximeter to quantify the percentage of MetHb relative to total hemoglobin.

• Validation Check: The vehicle control must maintain baseline MetHb levels (<2%). A sustained MetHb peak >30% in the fluorinated group validates the metabolic shunting hypothesis.

Caption: Step-by-step workflow for in vivo methemoglobinemia and target organ toxicity screening.

Protocol B: In Vitro CYP450 Metabolic Stability & Shunting Assay

Objective: Prove that fluorination shunts metabolism away from ring hydroxylation toward N-hydroxylation.

• Microsome Incubation: Incubate 10 μ M of each compound with pooled human liver microsomes (HLMs) at 1.0 mg/mL protein concentration in 0.1 M phosphate buffer (pH 7.4).

• Reaction Initiation: Add 1 mM NADPH to initiate CYP450 activity. Incubate at 37°C.

• Quenching: At intervals (0, 15, 30, 60 minutes), extract 50 μ L aliquots and quench the reaction with 150 μ L of ice-cold acetonitrile containing an internal standard.

• LC-MS/MS Analysis: Centrifuge the samples at 14,000 rpm for 10 minutes. Analyze the supernatant using LC-MS/MS in multiple reaction monitoring (MRM) mode.

• Data Interpretation: Track the depletion of the parent compound and the appearance of specific mass-to-charge (m/z) transitions corresponding to N-hydroxy metabolites vs. ring-hydroxylated metabolites. The fluorinated analog will demonstrate a statistically significant increase in the AUC (Area Under the Curve) for the N-hydroxy transition.

Conclusion

While the base N-(pentan-3-yl)aniline presents standard aromatic amine toxicity (mixed hepatotoxicity and methemoglobinemia), the transition to 3-fluoro-N-(pentan-3-yl)aniline creates a more potent acute toxicophore. The meta-fluorine atom acts as an electronic and steric director, inhibiting safer clearance pathways and accelerating the formation of methemoglobin-inducing agents. Drug development and agrochemical professionals must account for this heightened acute toxicity and environmental persistence when utilizing fluorinated N-alkylaniline scaffolds.

Sources

• 1. Pendimethalin | CAS#:40487-42-1 | Chemsrc [chemsrc.com]
• 2. scispace.com [scispace.com]
• 3. Metabolism and Toxicity of Fluorine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Two Cases of Methemoglobinemia Induced by the Exposure to Nitrobenzene and Aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4-Fluoroaniline — Grokipedia [grokipedia.com]
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• 10. Methemoglobinemia: Primary Industrial Chemicals and Non-Occupational Exposures [haz-map.com]
• 11. Comparing the toxic potency in vivo of long-chain perfluoroalkyl acids and fluorinated alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Chemical Aspects of Human and Environmental Overload with Fluorine - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Standard Operating Procedure: Safety and Disposal Guidelines for 3-Fluoro-N-(pentan-3-yl)aniline

Here is the comprehensive safety and logistical guide for the handling and disposal of 3-fluoro-N-(pentan-3-yl)aniline in a professional laboratory environment.

As a secondary fluorinated aniline derivative, 3-fluoro-N-(pentan-3-yl)aniline presents specific toxicological and environmental challenges. In drug development and synthetic research, aniline derivatives are highly valued as intermediates; however, their propensity to cause acute systemic toxicity and environmental persistence necessitates strict adherence to Environmental Health and Safety (EHS) protocols[1].

This guide outlines the mechanistic rationale behind the required safety protocols and provides a self-validating workflow for operational handling, waste segregation, and professional disposal.

Toxicological Profile and Hazard Rationale

To safely manage 3-fluoro-N-(pentan-3-yl)aniline, personnel must understand the causality behind its hazards. Like its parent compound 3-fluoroaniline, this substance is expected to be acutely toxic via oral, dermal, and inhalation routes[2][3].

The primary systemic risk of aniline derivatives is their ability to induce methemoglobinemia [4]. Upon absorption, the amine group is metabolically oxidized, leading to the oxidation of the iron in hemoglobin from Fe²⁺ to Fe³⁺. This drastically reduces the blood's oxygen-carrying capacity. Furthermore, the presence of the highly electronegative fluorine atom and the lipophilic pentan-3-yl (1-ethylpropyl) chain enhances the molecule's ability to penetrate dermal barriers and accumulate in lipid-rich tissues.

Table 1: Expected Hazard Classifications & Mitigation Strategies

Hazard Category	Mechanistic Cause	Primary Mitigation Strategy
Acute Toxicity (Oral/Dermal/Inhalation)	Rapid systemic absorption due to lipophilic N-alkyl chain; methemoglobinemia induction[4].	Handle exclusively in a certified fume hood. Wear nitrile/neoprene gloves and a lab coat[3].
Skin/Eye Irritation	Chemical interaction of the secondary amine with mucosal membranes and epidermal proteins[2].	Use chemical splash goggles. Immediate flushing (15+ mins) at an eyewash station upon contact[3].
Environmental Toxicity	Aromatic amines are persistent in aquatic environments and toxic to aquatic life.	Absolute prohibition of drain disposal. Mandated collection for high-temperature incineration[4].

Operational Workflow and Waste Segregation

In professional settings, the disposal of fluorinated organic compounds must never involve improvised chemical neutralization (e.g., ad-hoc oxidation or acid-base neutralization). DIY treatment of fluorinated anilines can generate highly toxic byproducts, including hydrogen fluoride (HF) gas or volatile nitroso-compounds.

All disposal must be routed through licensed hazardous waste contractors utilizing high-temperature incineration equipped with alkaline scrubbers to safely capture halogenated effluents[4].

Step-by-Step Disposal Protocol

• Primary Segregation:

  • Classify the waste as Halogenated Organic Waste . The presence of the fluorine atom strictly prohibits mixing this compound with non-halogenated solvent waste, as incinerating fluorinated compounds requires specialized exhaust scrubbing to prevent environmental HF release.

• Containerization:

  • Collect all liquid waste, rinsates, and mother liquors containing 3-fluoro-N-(pentan-3-yl)aniline in a high-density polyethylene (HDPE) or glass waste carboy.

  • Ensure the container is compatible with the primary solvent used in your workflow (e.g., if dissolved in dichloromethane, use a compatible vented cap).

• Solid Waste Management:

  • Contaminated consumables (e.g., pipette tips, Kimwipes, filter paper, and silica gel from chromatography) must be placed in a designated solid hazardous waste bin lined with a poly-bag.

• Labeling and Validation:

  • Affix a standard EHS Hazardous Waste label.

  • Explicitly list "3-fluoro-N-(pentan-3-yl)aniline" and note the presence of "Fluorinated Aromatic Amine" to alert waste handlers to the specific incineration requirements.

• EHS Transfer:

  • Store the sealed waste container in a designated secondary containment tray in a well-ventilated satellite accumulation area until EHS pickup. Do not store for longer than 90 days.

Spill Response and Decontamination

In the event of a localized spill within the laboratory, immediate containment is required to prevent vapor inhalation and surface contamination.

• Evacuate and Assess: Evacuate personnel from the immediate vicinity. Verify that the fume hood sash is lowered if the spill is contained within the hood.

• PPE Upgrade: Responders must don heavy-duty nitrile gloves, chemical splash goggles, and a face shield[4]. If the spill is outside a fume hood, a NIOSH-approved respirator with organic vapor cartridges may be required depending on the volume[2].

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or proprietary spill control pads). Do not use combustible materials like sawdust.

• Collection: Carefully sweep the absorbed mixture using non-sparking tools and deposit it into a rigid, sealable hazardous waste container.

• Decontamination: Wash the affected surface with a compatible solvent (e.g., ethanol or a specialized detergent), followed by soap and water. Collect all rinsate as halogenated hazardous waste[2].

Lifecycle and Disposal Pathway Visualization

The following diagram illustrates the strict operational lifecycle and disposal pathway for fluorinated aniline derivatives in a professional facility, ensuring zero environmental release.

Fig 1: Operational lifecycle and EHS-compliant disposal pathway for fluorinated aniline derivatives.

Sources

• 1. 3-Fluoroaniline | C6H6FN | CID 9742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. cdhfinechemical.com [cdhfinechemical.com]